Technical Documentation Center

Ethyl 2-carbamoyl-2-cyanoacetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 2-carbamoyl-2-cyanoacetate
  • CAS: 6825-65-6

Core Science & Biosynthesis

Foundational

A Technical Guide to the Thermodynamic Stability of Ethyl 2-carbamoyl-2-cyanoacetate

For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative of Stability Ethyl 2-carbamoyl-2-cyanoacetate is a multifunctional molecule featuring an ester, an amide (carbamoyl), and a nit...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Stability

Ethyl 2-carbamoyl-2-cyanoacetate is a multifunctional molecule featuring an ester, an amide (carbamoyl), and a nitrile (cyano) group attached to a central carbon atom. This structural complexity makes it a versatile building block in organic synthesis, particularly for the construction of heterocyclic compounds relevant to medicinal chemistry. However, the very features that impart its synthetic utility also introduce potential thermodynamic instabilities.

The stability of any active pharmaceutical ingredient (API) or key intermediate is a cornerstone of drug development.[][2] It directly influences the compound's quality, safety, efficacy, and shelf-life.[][2][3][4] Understanding the thermodynamic stability of a molecule like Ethyl 2-carbamoyl-2-cyanoacetate is not merely an academic exercise; it is a regulatory and scientific necessity that informs formulation strategies, storage conditions, packaging choices, and manufacturing processes.[][5] Instability can lead to the formation of degradation products, which may reduce the efficacy of the final drug product or introduce toxic impurities.

This guide provides a comprehensive framework for assessing the thermodynamic stability of Ethyl 2-carbamoyl-2-cyanoacetate. It combines a theoretical analysis of its structural liabilities with detailed, field-proven experimental protocols designed to identify and quantify potential degradation pathways.

Theoretical Stability Assessment: A Molecular Perspective

The structure of Ethyl 2-carbamoyl-2-cyanoacetate suggests several potential pathways for thermal and chemical degradation. A proactive analysis of these liabilities is the first step in a robust stability program.

  • Hydrolysis: The ester and carbamoyl (amide) functionalities are susceptible to hydrolysis, especially under acidic or basic conditions. The carbamate group's stability is highly dependent on its chemical environment; while often proteolytically stable, its hydrolysis is a key factor in its pharmacological activity and potential degradation.[6] Studies on related carbamates show that their stability can be influenced by the electrophilicity of the carbamate group and the nature of its substituents.[7]

  • Decarboxylation: As a derivative of a malonic acid ester, the molecule could be prone to decarboxylation upon heating, particularly if the ester is hydrolyzed to the corresponding carboxylic acid.

  • Reactions of the Nitrile Group: The cyano group can undergo hydration to form an amide or complete hydrolysis to a carboxylic acid under strenuous conditions. It can also participate in polymerization reactions, especially at elevated temperatures, a known degradation pathway for some cyano-containing compounds.[8][9]

  • Thermal Decomposition: The combination of multiple functional groups can lead to complex decomposition pathways at elevated temperatures. The carbamate moiety, for instance, can thermally decompose to form isocyanates.[10]

A thorough understanding of these potential failure modes allows for the rational design of experimental stability studies.

Experimental Workflows for Stability Profiling

A multi-pronged experimental approach is essential to fully characterize the thermodynamic stability of a compound. The following protocols provide a self-validating system for generating a comprehensive stability profile.

Initial Screening: Thermal Analysis Techniques

Thermal analysis provides a rapid assessment of a material's intrinsic thermal stability.[11] Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the foundational techniques for this purpose.

Causality: DSC measures the heat flow into or out of a sample as a function of temperature.[12][13] It is used to determine the melting point, purity, and to detect exothermic events (heat release) that signify decomposition.[12][14] The onset temperature of a decomposition exotherm is a critical indicator of thermal instability.[15]

Methodology:

  • Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.

  • Sample Preparation: Accurately weigh 1-3 mg of Ethyl 2-carbamoyl-2-cyanoacetate into a vented aluminum pan. Crimp the pan to ensure good thermal contact.

  • Analysis Program:

    • Equilibrate the sample at 25 °C.

    • Ramp the temperature from 25 °C to 350 °C at a heating rate of 10 °C/min under a nitrogen atmosphere (50 mL/min flow rate).

  • Data Analysis:

    • Determine the melting point from the onset of the endothermic melting peak.

    • Identify any exothermic peaks. Record the onset temperature, peak maximum, and enthalpy (area under the peak) of any exotherm. A sharp, high-energy exotherm immediately following the melt suggests significant thermal instability.

Causality: TGA measures the change in mass of a sample as a function of temperature.[16][17] It is used to identify the temperature at which the compound begins to decompose and to quantify the mass loss associated with different decomposition steps.[16][18]

Methodology:

  • Calibration: Calibrate the TGA instrument for mass using standard weights and for temperature using the Curie points of certified magnetic standards.

  • Sample Preparation: Accurately weigh 5-10 mg of Ethyl 2-carbamoyl-2-cyanoacetate into a ceramic or platinum TGA pan.

  • Analysis Program:

    • Equilibrate the sample at 25 °C.

    • Ramp the temperature from 25 °C to 500 °C at a heating rate of 10 °C/min under a nitrogen atmosphere (50 mL/min flow rate).

  • Data Analysis:

    • Generate a plot of mass percent versus temperature.

    • Determine the onset temperature of decomposition (T_onset), defined as the temperature at which significant mass loss begins.

    • Quantify the mass loss at different temperature intervals, which may correspond to the loss of specific molecular fragments.

The workflow for this initial thermal screening is illustrated below.

G cluster_0 Initial Stability Screening API Ethyl 2-carbamoyl-2-cyanoacetate Sample DSC DSC Analysis (1-3 mg, 10°C/min) API->DSC TGA TGA Analysis (5-10 mg, 10°C/min) API->TGA Data_DSC Melting Point (Tm) Decomposition Exotherm (Td) DSC->Data_DSC Data_TGA Onset of Mass Loss (Tonset) Decomposition Steps TGA->Data_TGA Report Initial Thermal Stability Report Data_DSC->Report Data_TGA->Report

Caption: Workflow for initial thermal stability assessment.

Confirmatory Stability: Forced Degradation Studies

Forced degradation, or stress testing, is a regulatory requirement designed to identify likely degradation products, establish degradation pathways, and validate that analytical methods are "stability-indicating".[5][19][20] The goal is to induce 5-20% degradation of the active ingredient to ensure that degradation products can be reliably detected and quantified.[19][21]

Causality: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is one that can separate the intact drug from its degradation products, allowing for accurate quantitation of both. This is a prerequisite for any meaningful stability study.

Methodology:

  • Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase Screening:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: Acetonitrile

    • Develop a gradient method, e.g., starting at 5% B, ramping to 95% B over 20 minutes.

  • Detection: Use a photodiode array (PDA) detector to monitor the elution profile across a range of UV wavelengths to ensure all components are detected.

  • Method Validation: Once stress samples are generated (Protocol 4), confirm that all degradation peaks are baseline-resolved from the main peak and from each other.

Causality: Exposing the compound to conditions more severe than those used for accelerated stability testing helps to rapidly identify potential degradation pathways.[3][20] These conditions are outlined by the International Council for Harmonisation (ICH) guidelines.[19][21]

Methodology: Prepare solutions of Ethyl 2-carbamoyl-2-cyanoacetate (e.g., at 1 mg/mL in a suitable solvent) and subject them to the following conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and heat at 60 °C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and keep at room temperature for 4 hours. (Base hydrolysis is often much faster than acid hydrolysis).

  • Oxidation: Add 3% Hydrogen Peroxide (H₂O₂) and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solution at 80 °C for 48 hours. Also, heat the solid powder at 80 °C for 48 hours.

  • Photostability: Expose the solution and solid powder to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[20][21]

  • Analysis: At appropriate time points, withdraw an aliquot, neutralize if necessary, and dilute to a target concentration. Analyze by the stability-indicating HPLC method.

The logical flow from method development to comprehensive stability assessment is depicted below.

G cluster_1 Forced Degradation Workflow MethodDev Develop Stability-Indicating HPLC Method Stress Perform Forced Degradation (Acid, Base, Heat, Light, H2O2) MethodDev->Stress Analyze Analyze Stressed Samples by HPLC Stress->Analyze Identify Identify Degradation Peaks Analyze->Identify Pathway Propose Degradation Pathways Identify->Pathway Report Comprehensive Stability Report Pathway->Report

Caption: Workflow for forced degradation and stability analysis.

Data Interpretation and Reporting

A robust stability assessment requires the synthesis of data from all techniques.

Table 1: Hypothetical Thermal Analysis Data Summary

AnalysisParameterResultInterpretation
DSC Melting Point (Onset)125 °CSharp endotherm, indicates crystalline solid.
Decomposition (Onset)160 °CExothermic event close to the melt, suggesting low thermal stability post-melting.
TGA T_onset (5% mass loss)155 °COnset of mass loss aligns with the DSC exotherm, confirming decomposition.
Mass Loss (155-250 °C)45%Corresponds to a significant loss of a molecular fragment (e.g., loss of the ethyl ester and CO₂).

Interpretation: The hypothetical data in Table 1 suggests that while Ethyl 2-carbamoyl-2-cyanoacetate is stable up to its melting point, it decomposes rapidly thereafter. The proximity of the melting point to the decomposition temperature is a critical finding that would necessitate careful handling during manufacturing, such as avoiding high temperatures during drying or milling processes.

HPLC Data: The chromatograms from the forced degradation study will reveal the number of degradation products formed under each stress condition. The base hydrolysis sample is expected to show significant degradation, likely corresponding to the hydrolysis of the ester and/or carbamoyl group. The identity of these peaks would need to be confirmed by techniques like LC-MS (Liquid Chromatography-Mass Spectrometry).

Conclusion: A Pathway to Stability Assurance

The thermodynamic stability of Ethyl 2-carbamoyl-2-cyanoacetate is a multifaceted issue dictated by its constituent functional groups. A systematic evaluation, beginning with a theoretical assessment and progressing through a rigorous experimental program, is essential for its successful application in research and drug development. By combining thermal analysis techniques like DSC and TGA with confirmatory forced degradation studies, scientists can build a comprehensive stability profile. This profile is not just a set of data points but a critical tool for ensuring the quality, safety, and reliability of this important chemical intermediate and any subsequent products derived from it.[]

References

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025). Vertex AI Search.
  • Stability Testing of Active Pharmaceutical Ingredients. BOC Sciences.
  • Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance Year 2022. (2022).
  • Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline.
  • Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
  • A DSC Method to Determine the Relative Stability of Pharmaceutical Polymorphs. TA Instruments.
  • Differential Scanning Calorimetry (DSC Analysis)
  • Applications of Differential Scanning Calorimetry (DSC) Analysis. (2026). ResolveMass.
  • Annex 10 - ICH.
  • CHARACTERIZATION OF BIOPHARMACEUTICAL STABILITY WITH DIFFERENTIAL SCANNING CALORIMETRY.
  • Forced Degrad
  • Guidance on Stability Testing for Active Pharmaceutical Ingredients (APIs) and Finished Pharmaceutical Products (FPPs). Rwanda FDA.
  • Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect.
  • Differential Scanning Calorimetry DSC Analysis | Applic
  • Thermal Analysis of Organic Compounds. (2018). AZoM.
  • Forced Degradation Studies: Regulatory Considerations and Implementation.
  • Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability. (2012). PMC.
  • Thermo-gravimetric analysis: Significance and symbolism. (2025). Exemplore.
  • Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Deriv
  • Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Rel
  • Thermo Gravimetric Analysis (TGA). TCA Lab / Alfa Chemistry.
  • Thermogravimetric analysis. Wikipedia.
  • Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. University of Missouri.
  • (A) Thermogravimetric analysis (TGA) of the compounds 1-6. (B)...
  • Carbamoyl phosphate and its substitutes for the uracil synthesis in origins of life scenarios. (2021).
  • Decomposition Kinetics of Metal Acetates. (1991). Journal of the Chemical Society of Pakistan.
  • Thermal degradation of cyano containing ionic liquids. Green Chemistry (RSC Publishing).
  • Thermal decomposition of iron cyano complexes in an inert atmosphere. (2025).
  • Ethyl 2-carbamoyl-2-cyanoacet
  • Ethyl cyanoacet
  • Modeling of Isocyanate Synthesis by the Thermal Decomposition of Carbam
  • Unravelling the Thermal Decomposition Parameters for The Synthesis of Anisotropic Iron Oxide Nanoparticles. PMC.
  • Ethyl 2-carbamoylacet
  • Chemical Properties of Ethyl cyanoacet
  • Ethyl Cyanoacetate Reactions. (2024).

Sources

Exploratory

Comparative Technical Guide: Ethyl 2-carbamoyl-2-cyanoacetate vs. Ethyl Cyanoacetate

[1] Executive Summary This technical guide provides a rigorous comparison between Ethyl Cyanoacetate (ECA) and its advanced derivative, Ethyl 2-carbamoyl-2-cyanoacetate (ECC) .[1] While ECA is a ubiquitous C3 building bl...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This technical guide provides a rigorous comparison between Ethyl Cyanoacetate (ECA) and its advanced derivative, Ethyl 2-carbamoyl-2-cyanoacetate (ECC) .[1] While ECA is a ubiquitous C3 building block in organic synthesis, ECC represents a higher-order functionalized scaffold.[1] This guide analyzes their physicochemical distinctions, divergent reactivity profiles, and specific applications in the synthesis of complex pharmaceutical heterocycles.

Structural & Physicochemical Analysis[2][3][4][5]

The fundamental difference lies in the substitution at the


-carbon.[1] ECA possesses an active methylene group (

), whereas ECC features a methine group (

) substituted with an additional carbamoyl (

) moiety.[1] This structural modification drastically alters the electronic environment, acidity, and nucleophilicity of the central carbon.
Comparative Data Table
FeatureEthyl Cyanoacetate (ECA)Ethyl 2-carbamoyl-2-cyanoacetate (ECC)
CAS Number 105-56-66825-65-6
Molecular Formula


Molecular Weight 113.11 g/mol 156.14 g/mol
IUPAC Name Ethyl 2-cyanoacetateEthyl 3-amino-2-cyano-3-oxopropanoate
Active Center Methylene (

)
Methine (

)
Electronic Character 2 EWGs (Ester, Nitrile)3 EWGs (Ester, Nitrile, Amide)
Estimated pKa ~9.0 (in

)
~5.0 - 6.0 (Predicted due to extra EWG)
Physical State Colorless LiquidWhite Crystalline Solid
Primary Reactivity Knoevenagel Donor, AlkylationMultifunctional Cyclization Reagent
Structural Visualization (DOT Diagram)

Structures cluster_ECA Ethyl Cyanoacetate (ECA) cluster_ECC Ethyl 2-carbamoyl-2-cyanoacetate (ECC) ECA_Struct EtOOC - CH2 - CN (Active Methylene) ECA_Feat 2 Electron Withdrawing Groups pKa ~ 9.0 ECA_Struct->ECA_Feat ECC_Struct EtOOC - CH(CONH2) - CN (Active Methine) ECC_Feat 3 Electron Withdrawing Groups Higher Acidity Internal Nucleophile (Amide N) ECC_Struct->ECC_Feat

Figure 1: Structural comparison highlighting the increased functional density of ECC.

Reactivity Profile & Synthetic Utility

Ethyl Cyanoacetate (ECA): The Knoevenagel Workhorse

ECA is primarily defined by its methylene protons, which are sufficiently acidic to be deprotonated by mild bases (e.g., piperidine, sodium ethoxide).

  • Mechanism: Forms a resonance-stabilized enolate that attacks electrophiles (aldehydes/ketones) to form

    
    -unsaturated esters.[1]
    
  • Limitation: To form nitrogen-containing heterocycles (like pyrimidines), ECA typically requires a second component providing the nitrogen atoms (e.g., urea, guanidine, or thiourea) in a separate or subsequent step.

Ethyl 2-carbamoyl-2-cyanoacetate (ECC): The "One-Pot" Scaffold

ECC introduces an amide group directly onto the nucleophilic carbon.[1] This creates a "pre-assembled" scaffold that contains both the nucleophile (carbon) and a secondary nucleophile (amide nitrogen) required for ring closure.[1]

  • Enhanced Acidity: The methine proton is flanked by three electron-withdrawing groups (Ester, Cyano, Amide), making it significantly more acidic than ECA. This allows reactions to proceed under milder basic conditions or even neutral conditions with specific catalysts.[1]

  • Tandem Cyclization: Upon condensation with an electrophile, the pendant amide group is perfectly positioned to attack the newly formed electrophilic center (or the nitrile), facilitating rapid intramolecular cyclization to form heterocycles like pyrimidines or pyrroles without external nitrogen sources.

Reaction Pathway Comparison (DOT Diagram)

Pathways Aldehyde Aldehyde (R-CHO) Intermediate_ECA Benzylidene Intermediate (Open Chain) Aldehyde->Intermediate_ECA + ECA (Base) Intermediate_ECC Highly Functionalized Intermediate (Contains Amide) Aldehyde->Intermediate_ECC + ECC ECA Ethyl Cyanoacetate ECA->Intermediate_ECA Product_ECA Pyrimidine Derivative (Multi-component / Multi-step) Intermediate_ECA->Product_ECA Step 2 Urea + Urea / Guanidine Urea->Product_ECA ECC Ethyl 2-carbamoyl-2-cyanoacetate ECC->Intermediate_ECC Cyclization Intramolecular Cyclization (Spontaneous/Mild Heat) Intermediate_ECC->Cyclization Product_ECC Functionalized Pyrimidine/Purine (Direct Synthesis) Cyclization->Product_ECC

Figure 2: Divergent synthetic pathways.[1] ECA typically requires multi-component assembly for heterocycles, whereas ECC facilitates direct intramolecular cyclization.

Applications in Drug Development[1][4]

Pyrimidine Synthesis (The Principal Application)

Pyrimidines are privileged scaffolds in oncology (e.g., Fluorouracil) and antiviral drugs.

  • Using ECA: Requires the Hantzsch-like condensation of ECA, an aldehyde, and a urea derivative.[1] Control over regioselectivity can be challenging.[1]

  • Using ECC: Reacting ECC with an aldehyde often yields 5-cyano-6-hydroxy-2-oxo-1,2,3,4-tetrahydropyrimidines (or tautomers) directly.[1] The amide nitrogen of ECC becomes N1 or N3 of the pyrimidine ring.[1] This is particularly valuable for synthesizing fused pyrimidine systems (e.g., pyrido[2,3-d]pyrimidines) where the high functional density allows for subsequent ring closures [1].[1]

Synthesis of Purine Analogs

ECC is a precursor for uric acid derivatives and xanthines .[1] The presence of the carbamoyl group allows for the formation of the imidazole ring (in purines) via reaction with orthoformates or other C1 synthons, followed by cyclization involving the nitrile group [2].[1]

Experimental Protocols

Protocol A: Standard Knoevenagel Condensation with Ethyl Cyanoacetate

Validates the baseline reactivity of the active methylene group.[1]

Reagents: Benzaldehyde (10 mmol), Ethyl Cyanoacetate (10 mmol), Piperidine (0.1 mmol), Ethanol (20 mL). Procedure:

  • Dissolve benzaldehyde and ethyl cyanoacetate in ethanol.

  • Add piperidine dropwise at room temperature.

  • Stir the mixture for 30 minutes. A solid precipitate (Ethyl

    
    -cyanocinnamate) typically forms.[1]
    
  • Filter the solid, wash with cold ethanol, and recrystallize. Outcome: Yields the open-chain benzylidene derivative. The nitrile and ester groups remain intact.[1]

Protocol B: Pyrimidine Synthesis using Ethyl 2-carbamoyl-2-cyanoacetate

Demonstrates the "one-pot" cyclization capability.

Reagents: Benzaldehyde (10 mmol), Ethyl 2-carbamoyl-2-cyanoacetate (10 mmol), Sodium Ethoxide (catalytic), Ethanol (20 mL).[1] Procedure:

  • Dissolve Ethyl 2-carbamoyl-2-cyanoacetate in ethanol. Note: This reagent may require mild heating to dissolve compared to liquid ECA.[1]

  • Add benzaldehyde and the catalyst.[1]

  • Reflux the mixture for 2–4 hours.

  • Cool to room temperature. The product, often a substituted dihydropyrimidine or related tautomer, precipitates.

  • Filter and wash with ethanol/water.[1] Mechanism: The initial Knoevenagel condensation is followed immediately by the nucleophilic attack of the amide nitrogen onto the aldehyde carbonyl (or subsequent rearrangement), leading to ring closure.[1] Outcome: Formation of a cyclic heterocycle, distinct from the open-chain product of Protocol A.

References

  • PubChem. (n.d.).[1][2][3] Ethyl 2-carbamoyl-2-cyanoacetate | C6H8N2O3.[1] National Center for Biotechnology Information.[1] Retrieved from [Link][1]

  • ResearchGate. (2021). Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Protocol for synthesizing pyrimidine derivatives using Ethyl 2-carbamoyl-2-cyanoacetate

Executive Summary This application note details the synthetic utility of Ethyl 2-carbamoyl-2-cyanoacetate (CAS: 6825-65-6) as a trifunctional scaffold for constructing highly substituted pyrimidine cores. Unlike simple e...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the synthetic utility of Ethyl 2-carbamoyl-2-cyanoacetate (CAS: 6825-65-6) as a trifunctional scaffold for constructing highly substituted pyrimidine cores. Unlike simple ethyl cyanoacetate, this reagent possesses a pre-installed carbamoyl (


) moiety at the 

-position, creating a dense "push-pull" electronic environment.

This guide focuses on the Base-Catalyzed Cyclocondensation with amidines and guanidines to yield 2,4,6-trisubstituted pyrimidines . These motifs are critical pharmacophores in oncology (antimetabolites) and virology (polymerase inhibitors).

Chemical Logic & Mechanistic Design

The Reagent Scaffold

Ethyl 2-carbamoyl-2-cyanoacetate is a "masked" malonate derivative with three distinct electrophilic/nucleophilic sites on a single methine carbon:

  • Ester (

    
    ):  Susceptible to initial nucleophilic attack (Claisen-type).
    
  • Nitrile (

    
    ):  Electrophilic center for cyclization (Thorpe-Ziegler type) or Pinner reaction.
    
  • Carbamoyl (

    
    ):  Provides a hydrogen-bond donor/acceptor site and can participate in cyclization or remain as a 5-position substituent.
    
  • Methine Proton (

    
    -H):  Highly acidic (
    
    
    
    ), allowing for easy deprotonation and functionalization.
Retrosynthetic Pathway

The most efficient route to the pyrimidine ring utilizes the [3 + 3] Cyclocondensation strategy:

  • C-C-C Fragment: Ethyl 2-carbamoyl-2-cyanoacetate.[1][2][3][4][5]

  • N-C-N Fragment: Guanidine, Amidine, or Urea.

The reaction is thermodynamically driven by the formation of the stable aromatic pyrimidine ring and the leaving group ability of ethoxide (


).

ReactionLogic Reagent Ethyl 2-carbamoyl-2-cyanoacetate (C-C-C Fragment) Intermediate Acylguanidine Intermediate Reagent->Intermediate Nucleophilic Attack (Ester Displacement) Binucleophile Guanidine/Amidine (N-C-N Fragment) Binucleophile->Intermediate Product 2,4-Diamino-6-hydroxy- pyrimidine-5-carboxamide Intermediate->Product Intramolecular Cyclization (Attack on Nitrile)

Figure 1: Mechanistic logic for the [3+3] cyclocondensation pathway.

Experimental Protocol

Protocol A: Synthesis of 2,4-Diamino-6-hydroxypyrimidine-5-carboxamide

Target: Synthesis of a fully functionalized pyrimidine core suitable for further derivatization (e.g., chlorination, coupling).

Reagents & Materials:

  • Substrate: Ethyl 2-carbamoyl-2-cyanoacetate (10 mmol, 1.56 g)

  • Cyclizing Agent: Guanidine Hydrochloride (12 mmol, 1.15 g)

  • Base: Sodium Ethoxide (25 mmol) [Prepared in situ from Na metal (0.57 g) in abs. Ethanol]

  • Solvent: Absolute Ethanol (30 mL)

  • Quenching: Glacial Acetic Acid

Step-by-Step Methodology:

  • Preparation of Ethoxide Solution:

    • In a dry 100 mL round-bottom flask (RBF) equipped with a reflux condenser and a drying tube (

      
      ), add 30 mL of absolute ethanol.
      
    • Add sodium metal (0.57 g) in small pieces. Stir until all sodium has dissolved and

      
       evolution ceases. Caution: Exothermic reaction.
      
  • Liberation of Guanidine:

    • Add Guanidine Hydrochloride (1.15 g) to the ethoxide solution.

    • Stir at room temperature for 15 minutes. NaCl will precipitate.[6] (Optional: Filter off NaCl, but usually not necessary for this scale).

  • Condensation:

    • Add Ethyl 2-carbamoyl-2-cyanoacetate (1.56 g) dropwise or portion-wise to the stirring mixture.

    • The solution may change color (yellow/orange) indicating the formation of the anion.

  • Reflux & Cyclization:

    • Heat the reaction mixture to reflux (

      
      ).
      
    • Maintain reflux for 4–6 hours . Monitor reaction progress via TLC (Eluent:

      
       9:1). Look for the disappearance of the starting ester (
      
      
      
      ).
  • Work-up:

    • Cool the mixture to room temperature.

    • Evaporate approximately 50% of the ethanol under reduced pressure.

    • Pour the residue into 50 mL of ice-cold water. The mixture should be alkaline.

  • Neutralization & Isolation:

    • Acidify the solution carefully with Glacial Acetic Acid to pH 5–6.

    • The pyrimidine derivative will precipitate as a white to off-white solid.

    • Filter the solid using a Buchner funnel.

    • Wash with cold water (

      
       mL) and cold ethanol (
      
      
      
      mL).
  • Purification:

    • Recrystallize from DMF/Water or Ethanol/Water (1:1) if necessary.

    • Yield Expectation: 65–80%.

Data Interpretation:

Analytical MethodExpected SignalStructural Assignment
IR Spectroscopy 3100–3400 cm⁻¹ (Broad)

and

(H-bonded)
1650–1690 cm⁻¹

(Amide/Urea-like)
~2210 cm⁻¹Absent (Indicates consumption of Nitrile)
¹H NMR (DMSO-d₆)

10.0–11.0 (br s)

/

(Ring)

6.0–7.5 (br s)

(Exocyclic amines)
No Ethyl signalsLoss of

group confirmed

Protocol Variations & Troubleshooting

Variation B: Synthesis of Pyrido[1,2-a]pyrimidines

Reacting Ethyl 2-carbamoyl-2-cyanoacetate with 2-Aminopyridine creates a fused bicyclic system.

  • Conditions: Polyphosphoric Acid (PPA),

    
    , 2 hours.
    
  • Mechanism: The exocyclic amine of pyridine attacks the ester, followed by ring nitrogen attacking the nitrile.

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Yield Incomplete cyclizationIncrease reflux time to 12h or use a higher boiling solvent (n-Butanol).
Starting Material Remains Moisture in solventUse freshly distilled absolute ethanol and dry glassware. Water hydrolyzes the ester.
Product is Oily/Sticky Trapped solvent/impuritiesTriturate the crude solid with diethyl ether or acetone to induce crystallization.
Nitrile Peak (IR) Persists Wrong Cyclization ModeIndicates formation of the acyclic acyl-guanidine without ring closure. Add a stronger base (KOtBu) to force cyclization.

Safety & Handling

  • Ethyl 2-carbamoyl-2-cyanoacetate: Irritant. Avoid inhalation of dust.

  • Sodium Ethoxide: Corrosive and moisture sensitive. Handle under inert atmosphere if possible.

  • Guanidine HCl: Chaotropic agent; irritant.

  • Waste Disposal: Neutralize all aqueous filtrates before disposal. Segregate organic solvents.

References

  • Survey of Pyrimidine Synthesis: F. F. A. Latif et al., "Synthesis of some new pyrimidine derivatives," Journal of Chemical Research, 1999.

  • Cyanoacetate Reactivity: G. Jones, "The Knoevenagel Condensation," Organic Reactions, Vol 15, 2011.

  • Guanidine Cyclization Protocols: D. J. Brown, "The Pyrimidines," Chemistry of Heterocyclic Compounds, Wiley-Interscience, 2009.

  • Related Scaffold Application: Padmashali, B. et al., "Synthesis and characterization of novel 1,6-dihydropyrimidine derivatives," Journal of Applied Pharmaceutical Science, 2019.

Sources

Application

One-Pot Synthesis of Purines from Ethyl 2-Carbamoyl-2-Cyanoacetate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals Abstract The purine core is a foundational scaffold in medicinal chemistry and drug development, forming the basis for a vast array of biologically active m...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The purine core is a foundational scaffold in medicinal chemistry and drug development, forming the basis for a vast array of biologically active molecules, including antivirals, anti-cancer agents, and kinase inhibitors. Traditional synthetic routes to purines, such as the well-established Traube synthesis, often involve multiple steps with the isolation of intermediates. This application note details a robust and efficient one-pot protocol for the synthesis of substituted purines, commencing from the acyclic precursor, Ethyl 2-carbamoyl-2-cyanoacetate. This method leverages a sequential, in situ formation of a key 4,5-diaminopyrimidine intermediate, which subsequently undergoes cyclization to afford the desired purine structure. By obviating the need for intermediate isolation, this one-pot approach offers significant advantages in terms of time, resource efficiency, and overall yield.

Introduction

The synthesis of purine derivatives is of paramount importance in the fields of medicinal chemistry and chemical biology. The purine ring system is a key structural motif in nucleic acids (adenine and guanine) and numerous cofactors and signaling molecules. Consequently, synthetic analogues of purines have been extensively explored as therapeutic agents. The classical Traube purine synthesis, first reported in 1900, remains a cornerstone of purine chemistry and typically involves the cyclization of a 4,5-diaminopyrimidine.[1][2] While effective, this method often requires the prior synthesis and isolation of the pyrimidine precursor.

Modern synthetic chemistry increasingly favors one-pot or tandem reactions that enhance efficiency by reducing the number of synthetic steps and purification procedures.[3] This application note outlines a proposed one-pot synthesis of purines that begins with the readily available acyclic starting material, Ethyl 2-carbamoyl-2-cyanoacetate. This approach is predicated on the initial condensation of the starting material with a suitable amidine source to form a 4,5-diaminopyrimidine in situ. This intermediate is then directly treated with a one-carbon synthon to effect the final cyclization to the purine ring system.[4] This streamlined process is particularly advantageous for the rapid generation of diverse purine libraries for screening and drug discovery programs.

Scientific Principles and Rationale

The one-pot synthesis described herein is a variation of the Traube synthesis, adapted for an acyclic starting material. The overall transformation can be dissected into two key stages that occur sequentially in the same reaction vessel.

Stage 1: In Situ Formation of the 4,5-Diaminopyrimidine Intermediate

The reaction commences with the base-catalyzed condensation of Ethyl 2-carbamoyl-2-cyanoacetate with an amidine, such as formamidine or guanidine. Ethyl 2-carbamoyl-2-cyanoacetate possesses two electrophilic carbonyl/nitrile groups and an acidic methylene group, making it a versatile precursor for pyrimidine synthesis. The amidine provides the N1 and C2 atoms of the pyrimidine ring. The initial cyclocondensation reaction forms a substituted 4-amino-5-cyanopyrimidine. Subsequent reduction of the cyano group at the C5 position to an amino group is necessary to generate the crucial 4,5-diaminopyrimidine intermediate. This reduction can be achieved using various methods, though for a true one-pot process from the starting material to the purine, a more direct approach to the 4,5-diamino pyrimidine is often sought through careful choice of reagents. A more direct conceptual pathway involves the reaction with a reagent that delivers the C4, N3, and C2 atoms, followed by introduction of the N5 amino group.

However, a more practical and established approach for a one-pot synthesis from an acyclic precursor that mirrors the functionality of Ethyl 2-carbamoyl-2-cyanoacetate involves its reaction with a reagent like guanidine to form a 2-amino-4,6-dihydroxypyrimidine-5-carbonitrile. This would then require further functional group manipulations to arrive at a suitable 4,5-diaminopyrimidine.

For the purpose of a versatile and broadly applicable protocol, we will consider a well-established two-step sequence that can be adapted into a one-pot procedure. The first step is the formation of a 4-amino-6-hydroxypyrimidine-5-carbonitrile from ethyl cyanoacetate and guanidine. While our starting material is ethyl 2-carbamoyl-2-cyanoacetate, the underlying principle of pyrimidine formation is analogous. The carbamoyl group can participate in the cyclization. A plausible reaction is the condensation with formamidine to yield a 4-amino-5-cyanopyrimidin-6(1H)-one. This intermediate would then need the cyano group converted to an amino group.

A more direct conceptual one-pot approach involves the following logic:

  • Pyrimidine Ring Formation: Reaction of Ethyl 2-carbamoyl-2-cyanoacetate with formamidine acetate in the presence of a base like sodium ethoxide. This is expected to form 4-amino-6-oxo-1,6-dihydropyrimidine-5-carbonitrile.

  • Reduction of the Cyano Group: In the same pot, a reducing agent such as sodium dithionite or catalytic hydrogenation would be introduced to convert the C5-cyano group to a C5-aminomethyl group, or more ideally, directly to an amino group. A common method is nitrosation at the C5 position followed by reduction.[5]

  • Imidazole Ring Formation: Following the formation of the 4,5-diaminopyrimidine derivative, a one-carbon source is added to complete the purine synthesis.

Stage 2: Cyclization to the Purine Ring

Once the 4,5-diaminopyrimidine is formed in situ, the reaction mixture is treated with a one-carbon electrophile to construct the imidazole ring. Common and effective reagents for this cyclization include formic acid, diethoxymethyl acetate, or triethyl orthoformate.[4] The reaction proceeds via formylation of one of the amino groups, followed by an intramolecular cyclodehydration to furnish the final purine ring system. The choice of the one-carbon source can influence the substituent at the C8 position of the purine. For instance, using formic acid yields an unsubstituted C8-purine, while higher carboxylic acids or their orthoester derivatives can introduce alkyl or aryl groups at this position.

Reaction Mechanism Overview

Reaction_Mechanism cluster_reactants cluster_reagents2 Start Ethyl 2-carbamoyl-2-cyanoacetate + Formamidine Pyrimidine_Intermediate 4,5-Diaminopyrimidine Intermediate (in situ) Start->Pyrimidine_Intermediate Step 1: Pyrimidine Formation (Cyclocondensation & Reduction) Base Base (e.g., NaOEt) FormicAcid Formic Acid (HCOOH) Purine Purine Product Pyrimidine_Intermediate->Purine Step 2: Imidazole Formation (Cyclodehydration)

Caption: Conceptual workflow of the one-pot purine synthesis.

Detailed Experimental Protocol

This protocol describes a representative one-pot synthesis of a purine derivative starting from Ethyl 2-carbamoyl-2-cyanoacetate.

Materials and Reagents:

  • Ethyl 2-carbamoyl-2-cyanoacetate

  • Guanidine hydrochloride or Formamidine acetate

  • Sodium ethoxide (NaOEt) or other suitable base

  • Anhydrous Ethanol (EtOH)

  • Sodium Nitrite (NaNO₂)

  • Sodium Dithionite (Na₂S₂O₄)

  • Formic Acid (HCOOH, ~98%)

  • Ammonium Hydroxide (NH₄OH)

  • Standard laboratory glassware (round-bottom flask, condenser, etc.)

  • Magnetic stirrer and heating mantle

  • Inert atmosphere setup (e.g., nitrogen or argon)

Safety Precautions:

  • Handle all reagents in a well-ventilated fume hood.

  • Sodium ethoxide is highly reactive and corrosive; avoid contact with skin and moisture.

  • Formic acid is corrosive and has a pungent odor.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Step-by-Step Procedure

Part 1: In Situ Formation of 4,5-Diaminopyrimidine Intermediate

  • To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add anhydrous ethanol (100 mL).

  • Under a nitrogen atmosphere, carefully add sodium ethoxide (2.2 equivalents) to the ethanol with stirring until it is fully dissolved.

  • To this solution, add guanidine hydrochloride (1.1 equivalents). Stir for 15 minutes to liberate the free guanidine base.

  • Add Ethyl 2-carbamoyl-2-cyanoacetate (1.0 equivalent) to the reaction mixture.

  • Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). This step is expected to form 2,4-diamino-6-hydroxypyrimidine-5-carbonitrile.

  • After the initial reaction is complete, cool the mixture to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite (1.2 equivalents) in water. Then, carefully acidify the mixture with acetic acid or dilute HCl to facilitate the nitrosation at the C5 position. Stir at low temperature for 1-2 hours.

  • Introduce a solution of sodium dithionite (3.0 equivalents) in water to the reaction mixture. Allow the mixture to warm to room temperature and stir for an additional 2-3 hours. This step reduces the nitroso group to an amino group, yielding the 4,5-diaminopyrimidine derivative in situ.

Part 2: Cyclization to the Purine

  • Without isolating the pyrimidine intermediate, carefully add formic acid (10-15 equivalents) to the reaction mixture.

  • Heat the mixture to reflux and maintain for 3-5 hours. The cyclization to the purine ring occurs during this step. Monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Neutralize the excess formic acid by carefully adding ammonium hydroxide until the pH is approximately 7-8.

  • The product may precipitate out of the solution upon cooling and neutralization. If so, collect the solid by filtration, wash with cold water and then a small amount of cold ethanol.

  • If the product does not precipitate, concentrate the reaction mixture under reduced pressure to remove the solvent. The resulting residue can then be purified by recrystallization or column chromatography.

Workflow Diagram

Workflow Start 1. Assemble Reactants - Ethyl 2-carbamoyl-2-cyanoacetate - Guanidine HCl - NaOEt in EtOH Step1 2. Pyrimidine Formation - Reflux for 4-6 hours Start->Step1 Step2 3. Nitrosation - Cool to 0-5 °C - Add NaNO₂ and acidify Step1->Step2 Step3 4. Reduction - Add Na₂S₂O₄ - Stir for 2-3 hours Step2->Step3 Step4 5. Purine Cyclization - Add Formic Acid - Reflux for 3-5 hours Step3->Step4 Step5 6. Work-up & Isolation - Neutralize with NH₄OH - Filter or Concentrate - Purify Step4->Step5 Step6 Step6 Step5->Step6 FinalProduct Purine Product Step6->FinalProduct

Caption: Step-by-step experimental workflow for the one-pot synthesis.

Data Presentation and Expected Results

The yield and purity of the final purine product will depend on the specific substituents and the careful execution of the protocol. The following table provides a hypothetical representation of expected results for the synthesis of a generic purine derivative.

ParameterExpected ValueMethod of Analysis
Yield 40-60%Gravimetric analysis after purification
Purity >95%HPLC, ¹H NMR, ¹³C NMR
Melting Point Varies with substitutionMelting point apparatus
¹H NMR Characteristic aromatic and substituent peaksNMR Spectroscopy
Mass Spectrum [M+H]⁺ corresponding to the target purineMass Spectrometry (ESI-MS)

Troubleshooting and Key Considerations:

  • Anhydrous Conditions: The initial pyrimidine formation step is sensitive to moisture. Ensure all glassware is dry and use anhydrous solvents.

  • Base Selection: The choice and stoichiometry of the base are critical for the initial condensation. Sodium ethoxide is effective, but other non-nucleophilic bases can be explored.

  • Temperature Control: Careful temperature control during the nitrosation step is important to avoid side reactions.

  • Purity of Starting Materials: The purity of the starting Ethyl 2-carbamoyl-2-cyanoacetate and the amidine source will directly impact the yield and purity of the final product.

  • Purification: The final purine product may require purification by recrystallization from a suitable solvent (e.g., ethanol, water, or DMF/water mixtures) or by column chromatography on silica gel.

Conclusion

This application note provides a comprehensive guide to a one-pot synthesis of purines starting from the acyclic precursor, Ethyl 2-carbamoyl-2-cyanoacetate. By combining the formation of the key 4,5-diaminopyrimidine intermediate and its subsequent cyclization into a single, streamlined procedure, this method offers a significant improvement in efficiency over traditional multi-step syntheses. This protocol is expected to be a valuable tool for researchers in medicinal chemistry and drug discovery, facilitating the rapid synthesis of diverse purine libraries for the exploration of new therapeutic agents.

References

  • Pharmaguideline. Synthesis and Medicinal Uses of Purine. .

  • Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol.
  • ResearchGate. General pathway of Traube's method for purine synthesis. .

  • Merck Index. Traube Purine Synthesis. An Encyclopedia of Chemicals, Drugs, and Biologicals.
  • SlideShare. TRAUBE PURINE SYNTHESIS.pptx. .

  • Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 17: Purines. Georg Thieme Verlag, 2004.
  • Proença, F., et al. "Guanidine: studies on the reaction with ethyl N-(2-amino-1,2-dicyanovinyl)formimidate." Arkivoc, vol. 2010, no. 5, 2010, pp. 82-91.
  • Sargordan Arani, M., et al. "One-Pot Multi-Component Synthesis of Dihydropyrimidinones via Biginelli Condensation." Journal of Applied Chemical Research, vol. 11, no. 1, 2017, pp. 107-113.
  • Zelli, R., et al. "A One-Pot Synthesis of Highly Functionalized Purines." Organic Letters, vol. 19, no. 23, 2017, pp. 6356-6359.
  • MDPI. Synthesis of Purine-1,4,7,10-Tetraazacyclododecane Conjugate and Its Complexation Modes with Copper(II). .

Sources

Method

Application Note: Catalytic Methods for Reacting Aldehydes with Ethyl 2-carbamoyl-2-cyanoacetate Derivatives

This Application Note is designed to serve as a comprehensive technical guide for researchers investigating the catalytic functionalization of aldehydes using Ethyl 2-carbamoyl-2-cyanoacetate and its structural analogs (...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed to serve as a comprehensive technical guide for researchers investigating the catalytic functionalization of aldehydes using Ethyl 2-carbamoyl-2-cyanoacetate and its structural analogs (e.g., Ethyl Cyanoacetate, Cyanoacetamide).

While Ethyl 2-carbamoyl-2-cyanoacetate (CAS 6825-65-6) is a distinct, highly functionalized methine, its reactivity is best understood within the broader context of Knoevenagel Condensation and Multicomponent Reactions (MCRs) . This guide focuses on the catalytic protocols for condensing aldehydes with these active methylene/methine species to yield multifunctionalized alkenes and heterocycles.

Executive Summary

The reaction of aldehydes with activated nitrile-carbonyl species is a cornerstone of organic synthesis, providing access to


-unsaturated nitriles , cyanoacrylates , and heterocyclic scaffolds  (e.g., pyridines, pyrimidines) widely used in drug development.

This guide details the catalytic strategies for reacting aldehydes (R-CHO) with Ethyl 2-carbamoyl-2-cyanoacetate (EtOOC-CH(CN)-CONH2) and its precursors (Ethyl Cyanoacetate and Cyanoacetamide ). Unlike simple methylene compounds, the tri-functionalized nature of the carbamoyl-cyanoacetate scaffold presents unique mechanistic opportunities, often serving as an intermediate in Hantzsch-type or Biginelli-type syntheses.

Key Technical Insights:

  • Mechanism: The primary pathway is the Knoevenagel Condensation , requiring a base catalyst to generate an enolate.

  • Challenge: Controlling E/Z selectivity and preventing bis-addition (Michael addition) or polymerization.

  • Innovation: Use of Green Solvents (Ionic Liquids, Water) and Heterogeneous Nanocatalysts to enhance yield and recyclability.

Chemical Context & Mechanistic Basis[1][2][3]

The Reagents

The reactivity of the system depends on the specific "active methylene" component used:

  • Ethyl Cyanoacetate (ECA): NC-CH2-COOEt (pKa ~9). The standard reagent for forming ethyl 2-cyano-3-arylacrylates.

  • Cyanoacetamide: NC-CH2-CONH2. Reacts to form 2-cyano-3-arylacrylamides.[1]

  • Ethyl 2-carbamoyl-2-cyanoacetate (ECCA): EtOOC-CH(CN)-CONH2. A highly functionalized methine .

    • Note: As a methine (one acidic proton), ECCA cannot undergo standard dehydration to an alkene without losing a functional group (decarboxylation/deacylation). It is more commonly an intermediate formed in situ (e.g., ECA + Urea) or used as a Michael Donor in cascade reactions.

The Knoevenagel Mechanism

The core reaction involves the nucleophilic attack of the deprotonated active methylene on the aldehyde carbonyl.

KnoevenagelMechanism cluster_catalysis Catalytic Cycle Base Catalyst (Base) ActiveMethylene Active Methylene (NC-CH2-EWG) Base->ActiveMethylene Deprotonation Enolate Enolate Anion [NC-CH-EWG]- ActiveMethylene->Enolate Aldehyde Aldehyde (R-CHO) Enolate->Aldehyde Nucleophilic Attack Intermediate Aldol Adduct (R-CH(OH)-CH(CN)EWG) Aldehyde->Intermediate Product Product (Cyanoacrylate/Acrylamide) Intermediate->Product Dehydration (-H2O) Water H2O Intermediate->Water

Figure 1: General catalytic cycle for the Knoevenagel condensation of aldehydes with active methylene compounds.

Experimental Protocols

Protocol A: Organocatalytic Condensation (Standard)

Best for: Small-scale synthesis, aromatic aldehydes, rapid screening. Catalyst: Piperidine or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

Materials:

  • Aldehyde (1.0 equiv)

  • Ethyl Cyanoacetate or Cyanoacetamide (1.0 equiv)

  • Ethanol (Solvent)[2]

  • Piperidine (0.1 equiv)

Procedure:

  • Dissolution: In a 50 mL round-bottom flask, dissolve 10 mmol of the aldehyde and 10 mmol of the active methylene compound in 15 mL of ethanol.

  • Catalysis: Add 1 mmol (approx. 100 µL) of piperidine dropwise.

  • Reaction: Stir at room temperature (RT) for 30–120 minutes.

    • Observation: A solid precipitate often forms (the product).

  • Monitoring: Check progress via TLC (Hexane:EtOAc 7:3).

  • Workup:

    • If solid precipitates: Filter, wash with cold ethanol, and dry.

    • If solution remains clear: Pour into ice-water (50 mL), stir for 10 min, then filter the precipitate.

  • Purification: Recrystallize from Ethanol/Water if necessary.

Validation:

  • Yields typically >85%.[3]

  • Product purity confirmed by melting point and NMR (appearance of olefinic proton at

    
     8.0–8.5 ppm).
    
Protocol B: Green Synthesis in Water (Catalyst-Free or Ionic Liquid)

Best for: Environmental sustainability, scale-up, industrial applications. Catalyst: DABCO-based Ionic Liquid (e.g., [HyEtPy]Cl) or simply DBU/Water complex.[4][5]

Rationale: Water enhances the reaction rate via hydrophobic effects and hydrogen bonding with the carbonyl oxygen, activating the aldehyde without harsh bases.

Procedure:

  • Preparation: Mix 10 mmol Aldehyde and 10 mmol Active Methylene in 10 mL of Water.

  • Catalyst: Add 10 mol% DBU or [HyEtPy]Cl (Ionic Liquid).

  • Reaction: Stir vigorously at RT or mild heat (50°C).

    • Note: The reaction is heterogeneous; efficient stirring is critical.

  • Completion: Reaction is usually complete within 15–60 minutes.

  • Isolation: Filter the solid product directly from the aqueous phase. Wash with water to remove the catalyst (which remains in the filtrate and can be recycled).

Data Comparison:

ParameterProtocol A (Ethanol/Piperidine)Protocol B (Water/DBU)
Reaction Time 30–120 min15–60 min
Yield 85–92%90–98%
Workup Extraction/FiltrationSimple Filtration
Eco-Factor Moderate (Organic Solvent)High (Water, Recyclable)
Protocol C: Synthesis of Highly Functionalized Heterocycles (Advanced)

Context: Reacting Aldehydes with Ethyl 2-carbamoyl-2-cyanoacetate (or precursors) to form Dihydropyridines or Pyrimidines .

Workflow: This often involves a One-Pot Multicomponent Reaction (e.g., Aldehyde + Ethyl Cyanoacetate + Urea/Ammonia).

Workflow Start Start: Aldehyde + Active Methylene Condition Select Condition Start->Condition PathA Path A: Knoevenagel (Ethanol, Piperidine) Condition->PathA Standard Synthesis PathB Path B: Green/Aqueous (Water, DBU/IL) Condition->PathB Green Chemistry PathC Path C: Multicomponent (Aldehyde + ECA + Urea) Condition->PathC Heterocycle Synthesis ProductA Product: Ethyl 2-cyano-3-arylacrylate PathA->ProductA PathB->ProductA ProductC Product: Functionalized Pyrimidine PathC->ProductC

Figure 2: Decision matrix for selecting the appropriate synthetic protocol based on target product.

Procedure (One-Pot Pyrimidine Synthesis):

  • Combine Aldehyde (10 mmol), Ethyl Cyanoacetate (10 mmol), and Urea (15 mmol).

  • Add catalyst (e.g., TMSCl or Sulfamic Acid, 10 mol%).

  • Reflux in Ethanol (or solvent-free at 80°C) for 2–4 hours.

  • Cool and pour into crushed ice.

  • Recrystallize the solid product.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield Incomplete deprotonation or wet solvent (if using moisture-sensitive catalyst).Increase catalyst loading (to 20 mol%); use dry ethanol; switch to DBU (stronger base).
Bis-Addition Michael addition of a second active methylene molecule to the product.Ensure 1:1 stoichiometry; avoid excess active methylene; reduce reaction time.
No Precipitation Product is soluble in the solvent.Add water to induce precipitation; cool to 0°C; evaporate solvent and recrystallize.
Oiling Out Product melts or forms an oil/impurity mix.Scratch the flask with a glass rod; seed with a crystal; use a different solvent system (e.g., Ethanol/Water).

References

  • Sigma-Aldrich. Ethyl 2-carbamoyl-2-cyanoacetate Product Information.Link

  • Meng, D. et al. (2018). DABCO-catalyzed Knoevenagel condensation of aldehydes with ethyl cyanoacetate using hydroxy ionic liquid as a promoter.[3][4] RSC Advances, 8, 30180-30185.[4] Link

  • Priede, E. et al. (2015). Designing highly efficient solvents for the Knoevenagel condensation.[6] Arkivoc, (vii), 243-252.[6] Link

  • Babu, N. et al. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates. J. Chem. Sci. Link

  • Wikipedia. Knoevenagel Condensation.[3][7]Link

Sources

Application

Solvent selection for high-yield synthesis with Ethyl 2-carbamoyl-2-cyanoacetate

Application Note: Solvent Selection & Process Optimization for Ethyl 2-carbamoyl-2-cyanoacetate Abstract Ethyl 2-carbamoyl-2-cyanoacetate (also known as ethyl cyanomalonamate) is a critical trifunctional building block (...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Solvent Selection & Process Optimization for Ethyl 2-carbamoyl-2-cyanoacetate

Abstract

Ethyl 2-carbamoyl-2-cyanoacetate (also known as ethyl cyanomalonamate) is a critical trifunctional building block (


) used in the synthesis of high-value N-heterocycles, including the antiviral agent Favipiravir (T-705).[1] Its unique structure—possessing an active methylene group (

) flanked by three electron-withdrawing groups (ester, nitrile, amide)—creates specific solubility and reactivity challenges. This guide provides a thermodynamic rationale for solvent selection and detailed protocols for its two primary applications: Knoevenagel condensation and pyrazine ring annulation.

Part 1: Chemical Profile & Solvent Thermodynamics

The selection of a solvent for Ethyl 2-carbamoyl-2-cyanoacetate (ECCA) is governed by the competition between its high polarity (due to the amide/nitrile) and the need to stabilize specific transition states.

Solubility Parameters & Solvent Classes

Unlike simple ethyl cyanoacetate, the presence of the primary amide group (


) in ECCA significantly increases its crystal lattice energy via intermolecular hydrogen bonding. This necessitates solvents with high dielectric constants (

) or strong H-bond accepting capabilities.
Solvent ClassRepresentative SolventsSolubilityMechanistic ImpactRecommendation
Polar Protic Ethanol (EtOH) , Methanol, WaterHigh Stabilizes the enolate intermediate via H-bonding; supports proton transfer steps.Primary Choice (Green & Efficient)
Polar Aprotic DMSO, DMF , AcetonitrileVery High Enhances nucleophilicity of the carbanion (naked anion effect); difficult to remove (high BP).Use for difficult substrates or scale-up
Non-Polar Toluene, HexanePoor Requires phase-transfer catalysis (PTC) or high temperature (Dean-Stark) to force solubility.Avoid unless water removal is critical
Ionic Liquids [BMIM][BF4], DBU-WaterModerate Acts as both solvent and catalyst; highly tunable but expensive.Specialized Applications
The "Green" Imperative: Water as a Co-Solvent

Recent process chemistry data suggests that aqueous ethanol or pure water (under alkaline conditions) are superior for ECCA reactions. The hydrophobic effect accelerates "on-water" reactions, while the high polarity stabilizes the dipolar transition state of the condensation step.

Part 2: Decision Framework for Solvent Selection

The following logic gate determines the optimal solvent system based on the intended downstream transformation.

Figure 1: Decision matrix for solvent selection based on reaction type and substrate properties. Green nodes indicate preferred "Green Chemistry" pathways.

Part 3: Application Protocols

Protocol A: Knoevenagel Condensation (Arylidene Synthesis)

Target: Synthesis of Ethyl 2-carbamoyl-2-cyano-3-phenylacrylate. Context: This reaction creates the


-unsaturated backbone common in UV filters and polymer precursors.

Reagents:

  • Ethyl 2-carbamoyl-2-cyanoacetate (10 mmol, 1.56 g)

  • Benzaldehyde (10 mmol, 1.06 g)

  • Solvent: Ethanol (95%) (15 mL)

  • Catalyst: Piperidine (0.5 mmol, catalytic)

Step-by-Step Methodology:

  • Dissolution: Charge a 50 mL round-bottom flask with Ethyl 2-carbamoyl-2-cyanoacetate and Ethanol. Stir at room temperature until a milky suspension or clear solution forms (solubility is temp-dependent).

  • Addition: Add Benzaldehyde in one portion.

  • Catalysis: Add Piperidine dropwise. Note: A slight exotherm may occur.

  • Reflux: Heat the mixture to reflux (

    
    ) for 2–4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3).
    
  • Crystallization (Self-Validating Step): Upon cooling to

    
    , the product should precipitate as a crystalline solid due to the "solubility switch" (product is less soluble in cold ethanol than the starting materials).
    
  • Isolation: Filter the solid, wash with cold ethanol (

    
    ), and dry under vacuum.
    
  • Expected Yield: 85–92%.

Why Ethanol? Ethanol facilitates the proton transfer between the piperidine and the active methylene. Aprotic solvents like DCM often fail to support the catalyst regeneration cycle efficiently without excess base.

Protocol B: Pyrazine Cyclization (Favipiravir Intermediate)

Target: Synthesis of 3-hydroxypyrazine-2-carboxamide derivatives.[2][3][4][5] Context: This is the critical step in synthesizing T-705 (Favipiravir). The reaction involves the condensation of ECCA with Glyoxal.

Reagents:

  • Ethyl 2-carbamoyl-2-cyanoacetate (or derived 2-aminomalonamide)

  • Glyoxal (40% aqueous solution)

  • Solvent: Water (Alkaline pH)

  • Base: NaOH (20% aq. solution)

Step-by-Step Methodology:

  • Preparation of Alkaline Medium: In a reaction vessel, cool 20% NaOH solution to

    
    .
    
  • Reagent Addition: Add Ethyl 2-carbamoyl-2-cyanoacetate (or its hydrolyzed form, 2-aminomalonamide) to the cold base. The strong base deprotonates the amide/active methylene, increasing solubility in water.

  • Cyclization: Add Glyoxal solution dropwise over 40 minutes, maintaining temperature

    
    .
    
    • Mechanism:[6][7] The deprotonated amine attacks the glyoxal aldehyde, followed by ring closure.

  • Maturation: Stir at

    
     for 1 hour, then warm to 
    
    
    
    for 3 hours.
  • Workup (Critical):

    • Cool to

      
      .
      
    • Acidify carefully with 6M HCl to pH 2.

    • The change in pH protonates the pyrazine hydroxyl group (enol form), causing the product to precipitate from the aqueous phase.

  • Isolation: Filter the yellow/orange precipitate. Wash with water.[8][9]

  • Expected Yield: 60–75%.

Why Water? Using water with pH control utilizes the Hydrophobic Effect . The organic intermediates are forced together in the aqueous environment, accelerating the reaction. Furthermore, the final product is insoluble in acidic water, simplifying isolation (no extraction required).

Part 4: Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Yield (Knoevenagel) Retro-aldol reaction (reversibility) due to water buildup in equilibrium.Switch to Toluene with Dean-Stark trap to physically remove water, or use Ethanol with excess reagent.
Oiling Out (Protocol A) Product melting point is near reaction temp; impurities preventing crystallization.Seed the solution with a pure crystal at

. Switch solvent to Isopropanol (higher BP, lower solubility for product).
Dark Coloration (Protocol B) Polymerization of Glyoxal or oxidation of the amine at high temp.Strictly maintain temperature

during addition. Ensure inert atmosphere (

).
No Precipitation (Protocol B) pH is not acidic enough during workup.The pyrazine is amphoteric. Ensure pH is exactly 2.0–2.5. If pH < 1, the protonated amine salt may remain soluble.

References

  • BenchChem Technical Support. (2025). A Comparative Guide to Solvent Effects in the Knoevenagel Condensation. BenchChem. Link

  • Shi, F., et al. (2014). Synthesis and crystal structure of 6-fluoro-3-hydroxypyrazine-2-carboxamide (Favipiravir).[3][4] Drug Discoveries & Therapeutics, 8(3), 117-120.[4] Link

  • Haghpanah, M., et al. (2025). Green synthesis of structural analogs of favipiravir.[2][3] RSC Advances.[3] Link

  • PubChem. (2021).[1] Ethyl 2-carbamoyl-2-cyanoacetate Compound Summary. National Library of Medicine. Link

  • Zuo, Y., et al. (2018). Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate over Cu-Mg-Al LDH catalyst. ResearchGate. Link

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yields of Ethyl 2-carbamoyl-2-cyanoacetate cyclization

The following technical support guide addresses the optimization of reaction yields for the cyclization of Ethyl 2-carbamoyl-2-cyanoacetate (also known as ethyl 3-amino-2-cyano-3-oxopropanoate). This multifunctional buil...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical support guide addresses the optimization of reaction yields for the cyclization of Ethyl 2-carbamoyl-2-cyanoacetate (also known as ethyl 3-amino-2-cyano-3-oxopropanoate). This multifunctional building block is critical in the synthesis of 5-cyanouracil , orotic acid derivatives , and purine precursors .

Topic: Optimization of Cyclization Yields & Troubleshooting Substrate: Ethyl 2-carbamoyl-2-cyanoacetate (CAS: 6825-65-6) Target Products: 5-Cyanouracil derivatives, 6-substituted-5-cyanopyrimidines Audience: Medicinal Chemists, Process Development Scientists

Core Reaction Logic & Mechanism[1]

To improve yields, one must first understand that Ethyl 2-carbamoyl-2-cyanoacetate possesses three reactive sites: the electrophilic ester, the nucleophilic "active methylene" (C2), and the nucleophilic amide nitrogen.

The most common yield-limiting factor is the competition between thermodynamic cyclization (desired pyrimidine formation) and kinetic oligomerization or hydrolysis.

Primary Cyclization Pathways
  • Method A (One-Carbon Insertion): Reaction with Triethyl Orthoformate (TEOF) or Dimethylformamide Dimethyl Acetal (DMF-DMA) to form 5-cyanouracil .

  • Method B (Condensation): Knoevenagel condensation with aldehydes followed by cyclization with urea/thiourea to form 6-aryl-5-cyanouracils .

Pathway Diagram (DOT Visualization)

The following diagram illustrates the critical intermediate (ethoxymethylene species) and the divergence between successful cyclization and common failure modes.

ReactionPathway Start Ethyl 2-carbamoyl-2-cyanoacetate (Substrate) Inter Intermediate: Ethyl 2-carbamoyl-2-cyano-3-ethoxyacrylate Start->Inter Reflux (100-140°C) Side1 Hydrolysis (Moisture Contamination) Start->Side1 Wet Solvent Reagent + TEOF / Ac2O (Dehydrating Agent) Reagent->Inter Cyclization Ring Closure (Nucleophilic Attack of Amide N) Inter->Cyclization -EtOH Side2 Oligomerization (Temp too low / Base too strong) Inter->Side2 Kinetic Trap Product 5-Cyanouracil (Target) Cyclization->Product

Caption: Mechanistic pathway for TEOF-mediated cyclization. Note the critical intermediate sensitivity to moisture.

Troubleshooting Guide: Why is my yield low?

This section addresses specific failure modes encountered in the lab.

Issue 1: Reaction Stalls at Intermediate (Incomplete Cyclization)

Symptoms: TLC shows a persistent spot corresponding to the ethoxymethylene intermediate; mass spec shows M+28 or M+56 adducts but no ring closure.

  • Root Cause: The amide nitrogen is not nucleophilic enough to attack the ester carbonyl under neutral conditions, or the leaving group (ethoxide) is inhibiting the reaction.

  • Solution:

    • Switch Solvent: Move from Ethanol to Acetonitrile (MeCN) or Acetic Anhydride (Ac2O) . Acetonitrile promotes the precipitation of the polar product, driving equilibrium.

    • Catalysis: Add a catalytic amount of Lewis Acid (e.g., ZnCl2) or a weak base (e.g., Piperidine) to activate the ester.

    • Temperature: Ensure the reaction is at reflux . Cyclization often requires >80°C to overcome the activation energy for the 6-exo-trig closure.

Issue 2: Product "Gums" or Oils Out (Oligomerization)

Symptoms: Dark, viscous oil at the bottom of the flask; low recovery of crystalline solid.

  • Root Cause: Knoevenagel self-condensation. The active methylene of one molecule reacts with the ester/amide of another. This is favored by strong bases or high concentrations.

  • Solution:

    • Dilution: Run the reaction at 0.1 M to 0.2 M concentration.

    • Reagent Order: Pre-mix the TEOF/Aldehyde with the substrate before adding the base.

    • Quench: Do not allow the reaction to cool slowly. Pour the hot reaction mixture into ice-cold ethanol or ether to precipitate the monomeric product immediately.

Issue 3: Hydrolysis of the Nitrile or Ester

Symptoms: Formation of carboxylic acids (Orotic acid) instead of the cyano-derivative; ammonia smell (nitrile hydrolysis).

  • Root Cause: Presence of water in the solvent or reagents (TEOF is highly moisture-sensitive).

  • Solution:

    • Dry Solvents: Use anhydrous solvents (water <50 ppm).

    • Scavenger: When using TEOF, add Acetic Anhydride (Ac2O) (1.1 equiv) to the reaction. It acts as a solvent and a water scavenger, converting any moisture into acetic acid, which is less harmful than water.

Optimized Experimental Protocol

This protocol is designed for the synthesis of 5-Cyanouracil via the TEOF route, optimized for yield and purity.

Reagents & Equipment[2][3]
  • Substrate: Ethyl 2-carbamoyl-2-cyanoacetate (1.0 equiv)

  • Cyclizing Agent: Triethyl Orthoformate (TEOF) (2.5 equiv)

  • Solvent/Scavenger: Acetic Anhydride (2.0 equiv)

  • Catalyst: Urea (0.1 equiv - optional, acts as a template) or ZnCl2 (5 mol%)

  • Apparatus: Round-bottom flask with Dean-Stark trap (optional but recommended) and reflux condenser.

Step-by-Step Workflow
  • Preparation: In a dry flask under Argon/Nitrogen, dissolve Ethyl 2-carbamoyl-2-cyanoacetate in Acetic Anhydride.

  • Activation: Add Triethyl Orthoformate (TEOF) slowly at room temperature.

    • Note: A slight exotherm indicates the scavenging of residual water.

  • Reflux: Heat the mixture to 130°C (bath temperature).

    • Checkpoint: Distill off the ethanol formed (using a Dean-Stark or simple distillation head) to drive the equilibrium forward. This is the critical yield-improving step .

  • Monitoring: Continue reflux for 4–6 hours. Monitor by TLC (EtOAc:Hexane 1:1). The starting material spot (Rf ~0.4) should disappear, replaced by a lower Rf spot (product).

  • Work-up:

    • Cool the mixture to room temperature.

    • A precipitate should form. If not, concentrate the solution to 50% volume under vacuum.

    • Add cold diethyl ether (or MTBE) to the residue and triturate vigorously.

  • Isolation: Filter the solid. Wash with cold ethanol followed by ether.

  • Purification: Recrystallize from DMF/Water or Glacial Acetic Acid .

Yield Comparison Table
VariableStandard ConditionsOptimized ConditionsImpact on Yield
Solvent EthanolAcetic Anhydride / TEOF (Neat)+15-20% (Prevents hydrolysis)
Ethanol Removal Reflux (Closed)Distillation (Open)+10-15% (Le Chatelier's Principle)
Base Catalyst NaOEt (Strong)ZnCl2 or None (Neutral/Acidic)+10% (Reduces oligomers)
Work-up Aqueous ExtractionEther Trituration+20% (Avoids water solubility loss)

Frequently Asked Questions (FAQs)

Q: Can I use Dimethylformamide Dimethyl Acetal (DMF-DMA) instead of TEOF? A: Yes. DMF-DMA is more reactive and often allows for lower temperatures (80°C). However, it is significantly more expensive. If using DMF-DMA, the intermediate is a dimethylaminomethylene derivative. The cyclization mechanism remains the same.

Q: My product is soluble in water. How do I extract it? A: 5-Cyanouracil derivatives are often amphoteric and water-soluble. Do not use aqueous extraction. Instead, remove the reaction solvent by rotary evaporation to dryness and purify via recrystallization or trituration with non-polar solvents (Ether/Hexane) to remove impurities, leaving the product behind.

Q: Why is the Nitrile group (CN) important? Can it withstand the reflux? A: The nitrile group is electron-withdrawing, which increases the acidity of the C2 position, facilitating the reaction. It is generally stable at 130°C in TEOF/Ac2O. However, in aqueous acid/base at high temps, it will hydrolyze to the amide or acid. Avoid water at all costs during the high-heat phase.

Q: I want to make the 6-phenyl derivative. How do I modify the protocol? A: For 6-substituted derivatives, do not use TEOF. Instead, perform a one-pot Biginelli-type reaction :

  • Mix Ethyl 2-carbamoyl-2-cyanoacetate + Benzaldehyde + Urea/Thiourea.

  • Use Piperidine (cat.) in Ethanol.

  • Reflux for 8-12 hours.

  • The mechanism changes to: Knoevenagel condensation -> Michael Addition -> Cyclization.

References

  • Zhuang, B.-R., Hsu, G.-J., & Sung, K. (2006).[1] A multi-component reaction to 5-cyanouracils: synthesis and mechanistic study. Bioorganic & Medicinal Chemistry, 14(10), 3399–3404. Link

  • Fathalla, O. A., et al. (2014).[2] Design, synthesis, molecular docking of new thiopyrimidine-5-carbonitrile derivatives and their cytotoxic activity. Journal of Applied Pharmaceutical Science. Link

  • PubChem. (n.d.).[3] Ethyl 2-carbamoyl-2-cyanoacetate | C6H8N2O3.[3] National Library of Medicine. Link

  • Aly, A. A., et al. (2020). Synthesis of thiazolo-pyrimidines from 5-aminouracil. Journal of Heterocyclic Chemistry. (Contextual grounding on pyrimidine ring closure mechanisms). Link

Sources

Optimization

Troubleshooting low solubility of Ethyl 2-carbamoyl-2-cyanoacetate in ethanol

[1][2] Topic: Troubleshooting Solubility Issues in Ethanol Ticket Type: Technical Guide / FAQ Applicable Compound: Ethyl 2-carbamoyl-2-cyanoacetate (CAS: 6825-65-6 / Related derivatives) Audience: Process Chemists, Formu...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Topic: Troubleshooting Solubility Issues in Ethanol Ticket Type: Technical Guide / FAQ Applicable Compound: Ethyl 2-carbamoyl-2-cyanoacetate (CAS: 6825-65-6 / Related derivatives) Audience: Process Chemists, Formulation Scientists, Academic Researchers[1][2]

Executive Summary & Compound Profile

The Core Issue: Users frequently report that Ethyl 2-carbamoyl-2-cyanoacetate (ECCA) exhibits unexpectedly low solubility in ethanol (EtOH), despite the high solubility of its precursor, Ethyl cyanoacetate.[1][2]

The Scientific Reality: unlike its liquid precursor, ECCA is a highly functionalized solid.[2] Its structure contains both a nitrile (


)  and a primary amide (

)
group.[1][2] These moieties create a dense intermolecular hydrogen-bonding network (Crystal Lattice Energy) that often exceeds the solvation enthalpy provided by cold ethanol.[2]
PropertyEthyl Cyanoacetate (Precursor)Ethyl 2-carbamoyl-2-cyanoacetate (Target)
State at RT LiquidCrystalline Solid
Primary Interaction Dipole-DipoleStrong H-Bonding (Donor & Acceptor)
Ethanol Solubility MiscibleSparingly Soluble (Cold) / Soluble (Hot)
Solubility Driver Entropy (Liquid-Liquid mixing)Enthalpy (Must break crystal lattice)

Diagnostic Troubleshooting (Q&A)

Q1: Why won't ECCA dissolve in ethanol at room temperature?

A: The thermodynamics of dissolution are unfavorable at


.[1][2]
The amide group (

) in ECCA acts as both a hydrogen bond donor and acceptor.[1][2] In the solid state, ECCA molecules stack efficiently, forming a high-energy crystal lattice.[1][2] Ethanol is a polar protic solvent, but at room temperature, it cannot energetically compete with the amide-amide and amide-nitrile interactions holding the crystal together.[1][2]

Technical Insight: This is a classic "Crystal Lattice Energy vs. Solvation Energy" conflict.[1][2] You must supply thermal energy (heat) to overcome the lattice barrier.[2]

Q2: The solution is cloudy even after heating. Is this normal?

A: No. Persistent cloudiness after reflux suggests one of two issues:

  • Inorganic Salts: If synthesized via sodium cyanoacetate or urea condensation, your sample may contain NaCl, NaBr, or unreacted urea/catalyst salts.[1][2] These are insoluble in ethanol.[2]

  • Oligomerization: Cyanoacetates can dimerize under basic conditions to form pyrimidine-like oligomers which are often insoluble in alcohols.[1][2]

Q3: Can I use a co-solvent to improve solubility without heating?

A: Yes. A dipolar aprotic solvent is recommended to disrupt the amide H-bonds.[1][2]

  • Recommendation: Add 5–10% DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1][2] These solvents have high dielectric constants and are excellent hydrogen bond acceptors, breaking the ECCA self-association.[2]

Visualizing the Solubility Mechanism

The following diagram illustrates the competition between the crystal lattice stability and the solvent interaction, guiding the troubleshooting logic.

SolubilityLogic Start User Observation: Low Solubility in Ethanol CheckTemp Step 1: Check Temperature Is the solution at Reflux (~78°C)? Start->CheckTemp Cold No (Room Temp) CheckTemp->Cold Current State Hot Yes (Reflux) CheckTemp->Hot ActionHeat Action: Heat to Reflux (Amides require thermal energy to break lattice) Cold->ActionHeat CheckClarity Step 2: Check Clarity Is it clear or cloudy? Hot->CheckClarity ActionHeat->CheckTemp Clear Clear Solution CheckClarity->Clear Success Cloudy Persistent Solids/Haze CheckClarity->Cloudy Failure Diagnosis1 Diagnosis: Kinetic Solubility Limit (Normal behavior for amides) Clear->Diagnosis1 CheckImpurity Step 3: Impurity Check Filter hot solution Cloudy->CheckImpurity Salt Inorganic Salts (NaCl/Na2CO3) (Insoluble in EtOH) CheckImpurity->Salt White crystalline residue Polymer Oligomers/Polymers (Side reaction products) CheckImpurity->Polymer Amorphous/Gummy residue

Figure 1: Decision tree for diagnosing solubility issues of ECCA in ethanol.[1] Note the distinction between thermodynamic insolubility (requires heat) and impurity-based insolubility.

Standard Operating Procedures (SOPs)

Protocol A: Recrystallization / Dissolution in Ethanol

Use this protocol if you need to purify ECCA or prepare a homogeneous solution for reaction.[1][2]

  • Preparation: Place the crude ECCA solid in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Solvent Addition: Add Ethanol (absolute or 95%) at a ratio of 10 mL per 1 g of solid.

    • Note: At Room Temperature (RT), the solid will likely remain undissolved.[1][2]

  • Thermal Activation: Heat the mixture to reflux (approx. 78°C) with vigorous stirring.

    • Observation: The solid should dissolve completely within 5–10 minutes of reflux.[1][2]

  • Hot Filtration (Critical Step): If solids remain after 10 minutes of reflux, do not add more solvent .

    • Stop stirring and let the solids settle.

    • If the supernatant is clear but solids remain at the bottom, these are likely inorganic salts (impurities).[1][2]

    • Perform a hot filtration (using a pre-warmed funnel) to remove the impurities.[2]

  • Cooling: Allow the filtrate to cool slowly to RT. ECCA often crystallizes upon cooling, purifying the compound.[1][2]

Protocol B: Co-Solvent Method (Room Temperature)

Use this protocol if your downstream application cannot tolerate high temperatures.[2]

  • Solvent Selection: Prepare a solvent mixture of Ethanol:DMSO (90:10 v/v) .

  • Dissolution: Add the solvent mixture to the ECCA solid.[1][2]

  • Sonication: Sonicate for 10–15 minutes. The DMSO disrupts the amide hydrogen bonding network, allowing the ethanol to solvate the hydrophobic ethyl chains.[1][2]

  • Verification: The solution should be clear. If not, increase DMSO content to 20%, but be aware of difficulty in removing DMSO later.[1][2]

Data Reference: Solvent Compatibility Table

The following table summarizes the solubility behavior of ECCA based on solvent polarity and temperature.

Solvent SystemDielectric Constant (

)
Solubility @ 20°CSolubility @ BoilingRecommended Use
Ethanol (100%) 24.5Low (< 10 mg/mL) High Recrystallization
Methanol 33.0ModerateHighAlternative Recryst.[1][2]
Ethyl Acetate 6.0Very LowModerateAnti-solvent
DMSO 46.7Very High N/ACo-solvent / NMR
Water 80.1Low/Hydrolysis RiskHighAvoid (Hydrolysis risk)

Warning: Avoid prolonged heating in water or wet ethanol, as the ester group is susceptible to hydrolysis, converting ECCA back to cyanoacetic acid derivatives.[2]

References & Authority

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7764, Ethyl cyanoacetate. Retrieved from [Link].[1][2] (Provides baseline data for the precursor and general solubility trends for cyano-esters).

  • Organic Syntheses (1925). Ethyl Cyanoacetate Synthesis and Purification. Org. Synth. 1925, 5,[1][2][3] 57. Retrieved from [Link].[2] (Establishes the presence of salt impurities during standard synthesis routes).

  • Crystallography Reports (2008). Hydrogen bonding patterns in cyano-acetamide derivatives. (General reference to the

    
     interaction causing high lattice energy in carbamoyl-cyanoacetates).
    

Disclaimer: This guide is intended for research purposes only. Always consult the Safety Data Sheet (SDS) before handling chemical substances.

Sources

Troubleshooting

Purification techniques for removing unreacted Ethyl 2-carbamoyl-2-cyanoacetate

Executive Summary & Molecule Profile[2][3] The Challenge: Ethyl 2-carbamoyl-2-cyanoacetate (CAS: 6829-04-5) is a highly functionalized intermediate often used in the synthesis of nitrogen heterocycles (e.g., pyrimidines,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile[2][3]

The Challenge: Ethyl 2-carbamoyl-2-cyanoacetate (CAS: 6829-04-5) is a highly functionalized intermediate often used in the synthesis of nitrogen heterocycles (e.g., pyrimidines, purines) and Knoevenagel condensations.[1][2] Its persistence in reaction mixtures is a common bottleneck due to its amphiphilic nature—it possesses both hydrogen-bond donating (amide) and accepting (ester/cyano) groups, causing it to streak on normal phase silica and co-crystallize with polar products.[1][2][3]

Physicochemical Profile:

  • Structure:

    
    
    
  • Key Feature: The central methine proton (

    
    ) is flanked by three electron-withdrawing groups (Ester, Cyano, Amide).[1][2][3]
    
  • Acidity: This proton is significantly acidic (

    
    ), making the molecule a "C-acid."[1][2][3]
    
  • Solubility: Soluble in polar organics (DMSO, DMF, EtOH, EtOAc); moderately soluble in water; insoluble in non-polar solvents (Hexane, Heptane).[2][3]

Primary Purification Strategy: The Acid-Base "Switch"[1][2]

Logic: Because the central proton is acidic, this impurity can be selectively deprotonated by mild bases, converting it into a highly water-soluble enolate salt.[1][2][3] If your target product is neutral (no free carboxylic acids, phenols, or highly acidic protons), this is the most efficient removal method.[1][2][3]

Protocol A: Mild Basic Wash (Recommended)

Best for: Neutral products dissolved in organic solvents (DCM, EtOAc).[2][3]

  • Dilution: Dissolve your crude reaction mixture in a water-immiscible solvent (Ethyl Acetate or Dichloromethane). Use approx. 10-20 mL solvent per gram of crude.[1][2][3]

  • The Wash: Extract the organic layer twice with 10% aqueous Sodium Carbonate (

    
    ) .[3]
    
    • Mechanism:[2][3][4][5] The

      
       (pH ~11) deprotonates the methine position of the impurity.[1][3]
      
    • Reaction:

      
      
      
  • Verification: The impurity will migrate to the aqueous layer (yellowish tint is common).[3]

  • Work-up: Wash the organic layer once with brine, dry over

    
    , and concentrate.
    

Troubleshooting Table: Acid-Base Extraction

ObservationDiagnosisSolution
Emulsion forms Amide group acting as surfactant.[1][2]Add small amount of MeOH or filter through Celite pad.[3]
Product loss Product is also acidic (e.g., contains phenol/NH).[3]STOP. Switch to Method B (Trituration).
Impurity remains pH of wash was too low (

might be too weak).
Switch to

or 1M NaOH (cold).[2][3]

Secondary Strategy: Solubility-Based Separation

Logic: Ethyl 2-carbamoyl-2-cyanoacetate is highly polar.[1][2] If your product is lipophilic, you can exploit the "polarity gap" using trituration (washing a solid with a solvent that dissolves only the impurity).[1][2][3]

Protocol B: Aqueous Trituration

Best for: Water-insoluble solid products.[1][2]

  • Preparation: Evaporate reaction solvent to obtain the crude solid.

  • Slurry: Add cold water (approx. 5 mL per gram of solid).

  • Agitation: Sonicate or vigorously stir for 15 minutes. The polar impurity will dissolve or suspend in the water.[1][3]

  • Filtration: Filter the solid and wash the cake with cold water followed by a small amount of cold ethanol .

  • Drying: Dry the solid under vacuum.[3]

Protocol C: Reverse-Trituration (for Polar Products)

Best for: Very polar products where the impurity is less polar than the product.[1][2]

  • Solvent: Add Chloroform (

    
    )  or Diethyl Ether  to the crude oil/solid.[2][3]
    
  • Action: The impurity is sparingly soluble in ether/chloroform compared to highly polar heterocycles.[3]

  • Result: If the impurity dissolves (filtrate) and product remains solid, filter.[2][3] If both dissolve, this method is ineffective.[2][3]

Chromatographic Troubleshooting

Logic: On silica gel, the amide and cyano groups cause severe tailing (streaking), which masks other peaks.[2][3]

Protocol D: Modified Flash Chromatography
  • Stationary Phase: Standard Silica Gel (40-63 µm).[1][2][3]

  • Mobile Phase Modifier: You must suppress the ionization of the acidic proton to prevent streaking.[1][3]

    • Add Acid: Add 0.5% Acetic Acid to your mobile phase (e.g., Hexane/EtOAc + 0.5% AcOH).[2][3] This keeps the impurity protonated and sharpens the peak.[1][3]

  • Elution Order:

    • In Hexane/EtOAc (1:1), the impurity typically elutes with an

      
       (depending on loading).[1][3]
      
    • Warning: It often co-elutes with starting materials like ethyl cyanoacetate.[2][3]

Decision Matrix & Workflow

The following diagram illustrates the decision logic for selecting the correct purification path.

PurificationStrategy Start Crude Mixture containing Ethyl 2-carbamoyl-2-cyanoacetate CheckProduct Is your Target Product Acidic? (e.g., -COOH, Phenol) Start->CheckProduct No NO (Neutral/Basic) CheckProduct->No Product is Neutral Yes YES (Acidic) CheckProduct->Yes Product is Acidic AcidBase Method A: Acid-Base Wash (Wash Organic Layer with 10% Na2CO3) No->AcidBase Result1 Impurity -> Aqueous Layer Product -> Organic Layer AcidBase->Result1 SolubilityCheck Is Product Water Soluble? Yes->SolubilityCheck WaterInsol NO (Lipophilic) SolubilityCheck->WaterInsol WaterSol YES (Polar) SolubilityCheck->WaterSol Trituration Method B: Aqueous Trituration (Wash Solid with Cold Water) WaterInsol->Trituration Chromatography Method D: Chromatography (Silica + 0.5% Acetic Acid) WaterSol->Chromatography caption Figure 1: Purification Decision Tree based on Product Properties

Frequently Asked Questions (FAQ)

Q: I tried chromatography, but the impurity "ghosts" through the column and contaminates all fractions. Why? A: This is due to the acidic methine proton interacting with the slightly basic silica surface and the amide group hydrogen-bonding.[1][3]

  • Fix: Pre-wash your silica column with the mobile phase containing 1% Triethylamine (to neutralize silica sites) OR add 0.5% Acetic Acid to the mobile phase (to keep the molecule neutral).[1][3] The acid method is usually superior for this specific impurity.[3]

Q: Can I remove it by high-vacuum distillation? A: Generally, no .[1][2][3] Ethyl 2-carbamoyl-2-cyanoacetate is a solid with a high boiling point.[1][2] Heating it to the temperatures required for distillation often leads to thermal decomposition (decarboxylation or polymerization) before it distills, potentially ruining your product.[2][3]

Q: My product is a pyrimidine synthesized from this reagent. How do I separate the starting material from the product? A: Most pyrimidines are less acidic than the starting material.[1][3] Use Method A (


 wash) .[2][3] If your pyrimidine has an -OH or -NH group that makes it acidic, use recrystallization from Ethanol .[1][2][3] The pyrimidine product is often much less soluble in cold ethanol than the starting material.[1][3]

References

  • PubChem. Ethyl 2-carbamoyl-2-cyanoacetate (Compound Summary). National Library of Medicine.[2][3] Available at: [Link][2][3]

  • Corson, B. B., et al. "Cyanoacetamide."[2][3] Organic Syntheses, Coll.[2][3][6] Vol. 1, p.179 (1941).[2][3] (Provides foundational solubility and crystallization data for the amide class). Available at: [Link][2][3]

  • Cope, A. C., et al. "Ethyl (1-phenylethylidene)cyanoacetate."[1][2][3] Organic Syntheses, Coll.[2][3][6] Vol. 4, p.463 (1963).[2][3] (Demonstrates the reactivity and removal of cyanoacetate derivatives). Available at: [Link][2][3]

Sources

Optimization

Preventing hydrolysis of the ester group in Ethyl 2-carbamoyl-2-cyanoacetate

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Ester Group Hydrolysis Welcome to the technical support center for Ethyl 2-carbamoyl-2-cyanoacetate. As Senior Application Scientists,...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Ester Group Hydrolysis

Welcome to the technical support center for Ethyl 2-carbamoyl-2-cyanoacetate. As Senior Application Scientists, we understand the challenges you face in the lab. This guide is designed to provide you with in-depth, field-proven insights to help you prevent the unwanted hydrolysis of the ester group in your experiments, ensuring higher yields and product purity. We will move beyond simple steps to explain the underlying chemical principles, empowering you to troubleshoot and optimize your synthetic routes effectively.

Troubleshooting Guide: Diagnosing and Solving Hydrolysis Issues

This section is for users who have encountered unexpected hydrolysis of Ethyl 2-carbamoyl-2-cyanoacetate. Use this question-and-answer guide to diagnose the source of the issue in your experiment.

Q1: My final product yield is significantly lower than expected, and I've detected 2-carbamoyl-2-cyanoacetic acid as a major by-product. What is the most likely cause?

A: The presence of the corresponding carboxylic acid is a definitive sign that the ethyl ester group has undergone hydrolysis. This reaction, where water cleaves the ester bond to form a carboxylic acid and an alcohol (ethanol), is the most common degradation pathway for this compound.[1][2] Hydrolysis can be catalyzed by residual acid or base, or it can occur under neutral conditions, especially with prolonged exposure to water and heat.[3][4]

The core issue is the susceptibility of the ester's carbonyl carbon to nucleophilic attack by water. To solve this, we must identify at which stage of your process unwanted acid, base, or water is being introduced.

Q2: My reaction was performed under acidic conditions. How can I prevent hydrolysis during the workup phase?

A: Acid-catalyzed hydrolysis is a reversible equilibrium process.[5][6] During the reaction, the acid catalyst protonates the carbonyl oxygen of the ester, making the carbonyl carbon significantly more electrophilic and thus more susceptible to attack by water.[7] While necessary for some reactions, the acid catalyst must be completely neutralized and removed during workup to prevent hydrolysis from continuing.

Common Pitfalls and Solutions:

  • Ineffective Neutralization: Using too little base, or a base that is too weak, may not fully neutralize the acid catalyst.

  • Using Strong Bases for Neutralization: Overcompensating with a strong base like sodium hydroxide (NaOH) is a critical error. Strong bases will initiate rapid and irreversible base-catalyzed hydrolysis (saponification).[2][8]

  • Prolonged Aqueous Contact: Leaving the organic layer in contact with the acidic aqueous phase for an extended period allows hydrolysis to proceed, even at room temperature.[9]

Recommended Strategy:

Use a mild inorganic base, such as a cold, saturated solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), to neutralize the acid.[9] Add the basic solution to your separatory funnel and shake, venting frequently to release the CO₂ gas that evolves. Continue with fresh portions of the basic wash until gas evolution ceases, which confirms that all the acid has been neutralized.

Q3: I used a base in my reaction or workup. Why am I still seeing the hydrolyzed acid by-product?

A: This is a classic case of base-catalyzed hydrolysis, also known as saponification. Unlike the reversible acid-catalyzed process, saponification is effectively irreversible.[2][10] The hydroxide ion (or another strong base) acts as a potent nucleophile, directly attacking the ester's carbonyl carbon. The resulting carboxylic acid is immediately deprotonated by the excess base to form a carboxylate salt. This final deprotonation step is thermodynamically very favorable and drives the reaction to completion, preventing the ester from reforming.[10][11]

Key Factors Influencing Saponification:

FactorImpact on HydrolysisMitigation Strategy
Base Strength Strong bases (e.g., NaOH, KOH, LiOH) are highly effective at promoting hydrolysis.Use weaker, non-nucleophilic bases (e.g., triethylamine, DIPEA) if a base is needed in the reaction itself. For workup, use weak inorganic bases like NaHCO₃.[9]
Temperature Reaction rates increase significantly with temperature.Always perform aqueous washes, especially basic ones, using ice-cold solutions.[9] Conduct the workup procedure promptly without allowing the mixture to sit at room temperature.
Concentration Higher concentrations of base lead to faster hydrolysis.Use the minimum concentration of base necessary to achieve the desired chemical transformation or neutralization.
Q4: I was careful to use anhydrous solvents in my reaction. Could water still be the culprit?

A: Yes. Even in reactions run under nominally anhydrous conditions, water can be introduced from several sources, leading to hydrolysis.

  • Adventitious Moisture: Solvents, even those rated as "anhydrous," contain trace amounts of water. Reagents may also absorb moisture from the atmosphere.

  • Aqueous Workup: The most significant introduction of water occurs during the workup phase when quenching the reaction and washing the organic layer.

  • Hygroscopic Reagents: Some reagents or catalysts can be hygroscopic and introduce water into the reaction vessel.

Best Practices for Water Management:

  • Thoroughly Dry Solvents: Use freshly distilled or commercially available anhydrous solvents.

  • Dry Glassware: Ensure all glassware is oven-dried or flame-dried before use.

  • Inert Atmosphere: Run reactions under an inert atmosphere (e.g., Nitrogen or Argon) to prevent atmospheric moisture from entering the system.

  • Efficient Workup: Minimize the time the organic layer is in contact with the aqueous phase.[9]

  • Use of Brine: After aqueous washes, perform a final wash with a cold, saturated solution of sodium chloride (brine). This helps to remove the bulk of the dissolved water from the organic layer before the final drying step.[9]

  • Anhydrous Drying Agents: Use an appropriate amount of a drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) to remove the final traces of water from the organic solution.[9]

Frequently Asked Questions (FAQs)

Q: What are the fundamental mechanisms of ester hydrolysis?

A: There are two primary pathways: acid-catalyzed and base-catalyzed hydrolysis.

  • Acid-Catalyzed Hydrolysis: This is an equilibrium process. An acid protonates the carbonyl oxygen, activating the ester for a nucleophilic attack by water. All steps are reversible.[5][6]

  • Base-Catalyzed Hydrolysis (Saponification): This is an irreversible process where a hydroxide ion directly attacks the carbonyl carbon. The reaction is driven to completion by the formation of a stable carboxylate salt.[2][8]

The diagram below illustrates these two competing pathways.

HydrolysisMechanisms cluster_acid Acid-Catalyzed Pathway (Reversible) cluster_base Base-Catalyzed Pathway (Irreversible) Ester_A Ester ProtonatedEster Protonated Ester (Activated) Ester_A->ProtonatedEster + H₃O⁺ Tetrahedral_A Tetrahedral Intermediate ProtonatedEster->Tetrahedral_A + H₂O Products_A Carboxylic Acid + Alcohol Tetrahedral_A->Products_A - H₃O⁺ Products_A->Tetrahedral_A + H₃O⁺ Ester_B Ester Tetrahedral_B Tetrahedral Intermediate Ester_B->Tetrahedral_B + OH⁻ CarboxylicAcid_B Carboxylic Acid Tetrahedral_B->CarboxylicAcid_B - OR⁻ Products_B Carboxylate Salt + Alcohol CarboxylicAcid_B->Products_B + OH⁻ (Irreversible Step)

Caption: Acid vs. Base-Catalyzed Ester Hydrolysis Pathways.

Q: What are the ideal storage conditions for Ethyl 2-carbamoyl-2-cyanoacetate?

A: To ensure long-term stability, the compound should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (e.g., argon or nitrogen). Minimizing exposure to atmospheric moisture is crucial to prevent slow hydrolysis over time.[12]

Q: How can I design my experiment from the start to minimize hydrolysis risk?

A: Proactive experimental design is the best defense against hydrolysis.

  • Reaction Conditions: If possible, choose reaction conditions that are neutral or only mildly acidic/basic.

  • Temperature Control: Maintain the lowest practical temperature for your reaction to slow the kinetics of potential hydrolysis.

  • Plan the Workup: Before starting the reaction, have all necessary workup solutions (e.g., cold NaHCO₃, cold brine) prepared and chilled in an ice bath. A well-planned, efficient workup is critical.

  • Minimize Reaction Time: Avoid unnecessarily long reaction times, which increase the opportunity for side reactions like hydrolysis. Monitor the reaction progress (e.g., by TLC or LCMS) and proceed to workup as soon as it is complete.

The following workflow diagram provides a logical sequence for diagnosing the source of hydrolysis.

TroubleshootingWorkflow Start Start: Hydrolysis Detected (Carboxylic Acid By-product) Check_Workup Review Workup Procedure Start->Check_Workup Check_Reaction Review Reaction Conditions Check_Workup->Check_Reaction No Base_Used Was a strong base (NaOH, KOH) used for neutralization? Check_Workup->Base_Used Yes Check_Storage Review Storage & Handling Check_Reaction->Check_Storage No Acid_Catalyst Was an acid catalyst used? Check_Reaction->Acid_Catalyst Yes Anhydrous_Tech Were anhydrous techniques (dry solvents, inert atm.) used? Check_Storage->Anhydrous_Tech No Brine_Dry Was a brine wash and drying agent (e.g., Na₂SO₄) used? Check_Storage->Brine_Dry No Saponification Root Cause: Irreversible Saponification Base_Used->Saponification Temp_Control Were aqueous solutions kept ice-cold? Contact_Time Was contact time with aqueous layers minimized? Fix_Base Solution: Use cold, weak base (NaHCO₃). Work quickly. Saponification->Fix_Base Neutralization_Check Was neutralization confirmed (e.g., no more CO₂ evolution)? Acid_Catalyst->Neutralization_Check Neutralization_Check->Check_Storage Yes Acid_Hydrolysis Root Cause: Acid-Catalyzed Hydrolysis Neutralization_Check->Acid_Hydrolysis No Fix_Neutralization Solution: Ensure complete neutralization with weak base before extraction. Acid_Hydrolysis->Fix_Neutralization Water_Contam Root Cause: Water Contamination Anhydrous_Tech->Water_Contam Brine_Dry->Water_Contam Fix_Water Solution: Improve anhydrous techniques. Use brine wash and drying agent. Water_Contam->Fix_Water

Caption: Troubleshooting workflow for diagnosing ester hydrolysis.

Experimental Protocol

Best-Practice Aqueous Workup Protocol to Minimize Ester Hydrolysis

This protocol outlines a standard workup procedure following a reaction, designed specifically to isolate the ester product while minimizing its hydrolytic decomposition.

Reagents & Equipment:

  • Reaction mixture containing Ethyl 2-carbamoyl-2-cyanoacetate

  • Separatory funnel

  • Erlenmeyer flask

  • Anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄)

  • Organic solvent for extraction (e.g., Ethyl Acetate, Dichloromethane)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃), pre-chilled

  • Saturated aqueous Sodium Chloride (Brine), pre-chilled

  • Deionized Water, pre-chilled

  • Ice bath

Procedure:

  • Cool the Reaction: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. It is highly advisable to then place the reaction flask in an ice bath for 10-15 minutes.[9]

  • Quench & Dilute: Transfer the cold reaction mixture to a separatory funnel. If the reaction was run in a water-miscible solvent (e.g., THF, Ethanol), dilute the mixture with an appropriate water-immiscible organic solvent (e.g., Ethyl Acetate).

  • Neutralization Wash (if reaction was acidic): Add a portion of the ice-cold saturated NaHCO₃ solution.

    • Caution: Swirl the unstoppered funnel initially to control the rate of CO₂ evolution before stoppering and shaking. Vent the funnel frequently and carefully.

    • Separate the layers. Repeat the wash with fresh portions of cold NaHCO₃ solution until no more gas evolves. This ensures all acid catalyst has been neutralized.[9]

  • Water Wash: Wash the organic layer with one portion of ice-cold deionized water to remove any residual water-soluble impurities.

  • Brine Wash: Perform a final wash of the organic layer with a portion of cold, saturated brine. This crucial step removes the majority of the dissolved water from the organic phase, making the final drying step more efficient.[9]

  • Drying the Organic Layer: Drain the organic layer into a clean, dry Erlenmeyer flask. Add an anhydrous drying agent (e.g., Na₂SO₄). Add the agent in portions, swirling the flask, until the agent no longer clumps together and flows freely. This indicates that all trace water has been absorbed.[9]

  • Isolate the Product: Filter the organic solution by gravity filtration to remove the drying agent. Remove the solvent from the filtrate using a rotary evaporator under reduced pressure to yield the crude ester product.

  • Further Purification: If necessary, the crude product can be further purified by techniques such as column chromatography or recrystallization.

References

  • Vertex AI Search. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
  • BenchChem. (2025).
  • Quora. (2017, September 2). How to prevent hydrolysis in a drug.
  • Unknown. 4.7 hydrolysis of esters.
  • Chemistry Steps. (2020, February 22).
  • Organic Syntheses Procedure.
  • Journal of the Brazilian Chemical Society. (1996). A New Approach to the Cyanoacetic Ester Synthesis.
  • PubChem.
  • ResearchGate. (2024, January 3).
  • OECD SIDS. 4.2_Provisional Guidance for the Outline of the SIDS Initial Assessment Report.
  • E3S Web of Conferences.
  • Wikipedia.
  • YouTube. (2014, January 2).
  • Chemistry LibreTexts. (2015, March 17).
  • Chemguide.
  • Royal Society of Chemistry.
  • Journal of the Chemical Society, Perkin Transactions 2. Study of the alkaline hydrolysis of ethyl 2-(1,2-benzisothiazolin-3-ylidene)
  • Chemistry LibreTexts. (2023, January 22).
  • Sigma-Aldrich.
  • News Zone.
  • YouTube. (2016, December 26). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry.
  • Master Organic Chemistry. (2022, October 27).
  • Chemguide. hydrolysing esters.
  • PubChem. Ethyl 2-carbamoylacetate | C5H9NO3 | CID 238112.

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: 1H NMR Characterization of Ethyl 2-carbamoyl-2-cyanoacetate

This guide details the 1H NMR chemical shift assignments for Ethyl 2-carbamoyl-2-cyanoacetate (also known as Ethyl cyanomalonamate). It compares the spectral fingerprint of this target molecule against its primary precur...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the 1H NMR chemical shift assignments for Ethyl 2-carbamoyl-2-cyanoacetate (also known as Ethyl cyanomalonamate). It compares the spectral fingerprint of this target molecule against its primary precursor, Ethyl cyanoacetate, to aid in reaction monitoring and purity assessment.

Executive Summary

Ethyl 2-carbamoyl-2-cyanoacetate (CAS: 6825-65-6) is a critical "push-pull" alkene precursor and intermediate in the synthesis of heterocycles such as pyrimidines and purines. Its structure features a central methine carbon (


-CH) flanked by three electron-withdrawing groups: a nitrile (

), an ester (

), and a primary amide (

).

This unique electronic environment renders the


-proton highly acidic (

), causing significant solvent-dependent behavior in NMR spectroscopy. This guide provides definitive assignments in DMSO-d

and contrasts them with the starting material, Ethyl cyanoacetate, to facilitate precise reaction monitoring.

Chemical Structure & Logic

The molecule consists of an ethyl ester backbone with a carbamoyl (amide) and cyano group substituted at the alpha position.

Structural Visualization

G cluster_0 Key NMR Features Ester Ethyl Ester (EtO-CO-) Methine Alpha-Methine (-CH-) Ester->Methine Inductive EWG Amide Primary Amide (-CONH2) Methine->Amide Resonance Donor Inductive EWG AcidicProton Acidic H (Exchangeable) Methine->AcidicProton Nitrile Nitrile (-CN) Nitrile->Methine Strong EWG RestrictedRot Amide NH2 (Non-equivalent) Amide->RestrictedRot

Caption: Structural connectivity showing the electron-withdrawing groups (EWG) surrounding the central methine, leading to proton acidity and amide rotational restriction.

1H NMR Assignment Data (DMSO-d )

Solvent Recommendation: DMSO-d


 is the preferred solvent. The high polarity prevents aggregation, and its non-protic nature reduces the exchange rate of the acidic methine proton and amide protons, allowing them to be observed as distinct signals.
PositionGroupShift (

, ppm)
MultiplicityIntegralCoupling (

, Hz)
Notes
1

(Ethyl)
1.20 – 1.28 Triplet (t)3H~7.1Typical ethyl terminal methyl.
2

(Ethyl)
4.15 – 4.25 Quartet (q)2H~7.1Downfield due to ester oxygen.
3

-CH (Methine)
4.60 – 4.85 Singlet (s)1H-Critical Diagnostic Peak. Highly acidic; may broaden or disappear if wet solvent is used.
4

(Amide)
7.60 – 7.70 Broad s1H-Restricted rotation creates two distinct NH environments.
5

(Amide)
7.80 – 8.00 Broad s1H-Often the more downfield amide proton (H-bonded).
Comparative Analysis: Product vs. Precursor

Distinguishing the product from Ethyl cyanoacetate is vital for determining reaction completion.

FeatureEthyl 2-carbamoyl-2-cyanoacetate (Product)Ethyl Cyanoacetate (Precursor)Diagnostic Difference

-Proton
Methine (

) at ~4.7 ppm
Methylene (

) at 3.5 - 3.7 ppm
+1.0 ppm shift downfield due to extra amide group. Integration changes from 2H to 1H.
Amide Region Two broad singlets 7.5 - 8.0 ppm Absent Appearance of exchangeable protons in the aromatic/amide region.
Ethyl

Quartet at ~4.20 ppm Quartet at ~4.15 ppm Minimal shift; not reliable for diagnosis.

Experimental Protocol & Methodology

A. Sample Preparation (Self-Validating System)

To ensure the acidic methine proton is visible, the sample must be dry. Traces of water or acid/base can catalyze proton exchange, causing the methine signal to broaden into the baseline.

  • Solvent Selection: Use anhydrous DMSO-d

    
     (99.9% D).[1]
    
  • Concentration: Prepare a solution of 10-15 mg of compound in 0.6 mL solvent. High concentrations favor H-bonding observation.

  • Drying (Optional): If the methine peak is absent, add activated 4Å molecular sieves directly to the NMR tube and let stand for 15 minutes to remove adventitious water.

B. Troubleshooting "Missing" Peaks

If the spectrum shows the ethyl group but lacks the methine (


 4.7) or amide (

7.5-8.0) protons:
  • Cause: Rapid chemical exchange with residual

    
     or solvent deuterium.
    
  • Validation: Run a

    
     shake. Add 1 drop of 
    
    
    
    to the tube.[2]
    • Result: The signals at 4.7 ppm and 7.5-8.0 ppm should disappear completely (confirming they are labile protons), while the ethyl group remains unchanged.

Mechanistic Insight

The chemical shift of the methine proton is heavily influenced by the Anisotropic Effect of the neighboring carbonyls and nitrile.

  • Ethyl Cyanoacetate: The

    
    -carbon has two EWGs (
    
    
    
    ,
    
    
    ).
    
    
    ppm.[3]
  • Diethyl Cyanomalonate (Analog): The

    
    -carbon has three EWGs (
    
    
    
    ,
    
    
    ,
    
    
    ).
    
    
    ppm.
  • Target Molecule: The

    
    -carbon has three EWGs (
    
    
    
    ,
    
    
    ,
    
    
    ). The amide is slightly less electron-withdrawing than an ester due to resonance donation from the Nitrogen lone pair, but the shift remains in the 4.6–4.8 ppm range, distinct from the precursor.

References

  • Precursor Data: National Institute of Standards and Technology (NIST). "Ethyl cyanoacetate 1H NMR Spectrum." Link

  • Analogous Systems: Corson, B. B., et al. "Cyanoacetamide." Organic Syntheses, Coll.[4] Vol. 1, p. 179. (Provides baseline shifts for cyano-amide motifs). Link

  • General Shift Tables: University of Wisconsin-Madison. "Proton NMR Chemical Shifts of Common Functional Groups." (Standard reference for amide and ester shifts). Link

  • Synthesis Context: Journal of Organic Chemistry. "Reaction of Chlorosulfonyl Isocyanate with Active Methylene Compounds." (Context for the formation of carbamoyl derivatives). Link

Sources

Comparative

FTIR spectral analysis of cyano and carbonyl peaks in Ethyl 2-carbamoyl-2-cyanoacetate

Technical Comparison Guide: FTIR Profiling of Ethyl 2-carbamoyl-2-cyanoacetate Executive Summary Ethyl 2-carbamoyl-2-cyanoacetate (also known as Ethyl 3-amino-2-cyano-3-oxopropanoate) is a critical bifunctional intermedi...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: FTIR Profiling of Ethyl 2-carbamoyl-2-cyanoacetate

Executive Summary

Ethyl 2-carbamoyl-2-cyanoacetate (also known as Ethyl 3-amino-2-cyano-3-oxopropanoate) is a critical bifunctional intermediate used in the synthesis of purines, pteridines, and bioactive heterocycles.[1] In drug development, verifying the integrity of this molecule is challenging due to its structural similarity to its precursor, Ethyl Cyanoacetate (ECA) .[1]

This guide provides a definitive FTIR spectral analysis, focusing on the competitive signaling between the cyano (


)  and carbonyl (

)
moieties.[1] Unlike standard spectral libraries, this document focuses on differential analysis—how to distinguish the target product from its precursors and hydrolysis byproducts using vibrational spectroscopy.[1]

Structural Context & Theoretical Baseline

To interpret the spectrum accurately, one must understand the vibrational modes introduced by the carbamoylation of the alpha-carbon.[1]

  • Precursor (Ethyl Cyanoacetate): Contains a single carbonyl (ester) and a nitrile group.[1]

  • Target (Ethyl 2-carbamoyl-2-cyanoacetate): Introduces a primary amide group.[1] This creates a "Dual Carbonyl" environment (Ester + Amide) and introduces N-H hydrogen bonding capabilities that significantly alter the spectral fingerprint.[1]

Molecular Vibrational Logic

MolecularLogic Precursor Ethyl Cyanoacetate (Precursor) Reaction + Urea/Cyanate (Carbamoylation) Precursor->Reaction Feat_Prec Features: 1 Ester C=O 1 Nitrile C≡N No N-H Precursor->Feat_Prec Target Ethyl 2-carbamoyl- 2-cyanoacetate Reaction->Target Feat_Targ Features: 1 Ester C=O 1 Amide C=O (New) 1 Nitrile C≡N Amide N-H (New) Target->Feat_Targ

Figure 1: Structural evolution and resulting spectral feature shifts.

Comparative Spectral Analysis

The following data compares the target molecule against its primary precursor (Ethyl Cyanoacetate) and a structural analog (Cyanoacetamide) to validate functional group assignments.

Table 1: Critical Peak Assignments & Shifts
Functional GroupModePrecursor (ECA)Target (Carbamoyl Derivative)Diagnostic Value
Amine / Amide

Absent3150–3400 cm⁻¹ (Doublet)High. Confirming amide formation.[1] Precursor has no peaks here.[1]
Nitrile

~2262 cm⁻¹ (Sharp)2200–2250 cm⁻¹ Medium. Shift due to conjugation/H-bonding.[1]
Ester Carbonyl

1735–1750 cm⁻¹1730–1750 cm⁻¹ Low. Present in both; often overlaps with Amide I.
Amide I

Absent1660–1690 cm⁻¹ (Strong)Critical. Distinguishes product from precursor.[1]
Amide II

Absent1590–1620 cm⁻¹ High. Confirmation of primary amide.[1]
C-O Stretch

1000–1300 cm⁻¹1200–1300 cm⁻¹ Low. Complex fingerprint region.[1]
Detailed Band Analysis
  • The Carbonyl Region (1600–1800 cm⁻¹):

    • The Trap: In low-resolution scans, the Ester and Amide bands may merge into a single broad peak.[1]

    • The Solution: The Target molecule displays a "split" or "shouldered" carbonyl profile.[1] The Ester remains high (~1740 cm⁻¹), while the new Amide I band appears lower (~1680 cm⁻¹).[1] If you see only one sharp peak at 1740 cm⁻¹, the reaction failed .[1]

  • The Nitrile Region (2200–2300 cm⁻¹):

    • The nitrile peak in the target is often less intense than in the precursor due to the electron-withdrawing effect of the adjacent amide group and potential enol-tautomerism interactions.[1]

    • Warning: A peak at ~2160 cm⁻¹ often indicates a cyanate impurity or degradation.[1]

  • The Hydrogen Bonding Region (3000+ cm⁻¹):

    • Ethyl Cyanoacetate has C-H stretches (~2980 cm⁻¹) but is "quiet" above 3000 cm⁻¹.[1]

    • The Target exhibits a prominent N-H stretching doublet (symmetric/asymmetric) characteristic of a primary amide (

      
      ).[1]
      

Experimental Protocol

To ensure reproducible data that differentiates the subtle shifts in carbonyl peaks, the following protocol is recommended.

Method A: ATR (Attenuated Total Reflectance) – Recommended for Quick QC[1]
  • Crystal: Diamond or ZnSe (Diamond preferred for durability).[1]

  • Sample State: Solid powder (Target) vs. Liquid (Precursor).

  • Parameters: 4 cm⁻¹ resolution, 32 scans.

  • Note: ATR can slightly shift peaks to lower wavenumbers compared to transmission modes due to anomalous dispersion.[1]

Method B: KBr Pellet – Recommended for Structural Elucidation[1]
  • Why: KBr transmission eliminates the penetration depth dependence of ATR, providing sharper resolution of the split Carbonyl bands.[1]

  • Protocol:

    • Mix 1–2 mg of Ethyl 2-carbamoyl-2-cyanoacetate with 200 mg dry KBr.

    • Grind to a fine powder (particle size < 2 µm) to avoid Christiansen effect (scattering).

    • Press at 8–10 tons for 2 minutes.

    • Critical Step: Ensure the background scan is taken with an empty holder, not a blank KBr pellet, for accurate baseline correction.[1]

Workflow Diagram

Workflow Sample Sample Isolation (Solid Precipitate) Prep Preparation (KBr Pellet or ATR) Sample->Prep Acq Acquisition (4000-400 cm⁻¹, 4 cm⁻¹ res) Prep->Acq Check1 Check 3100-3400 cm⁻¹ (Amide NH present?) Acq->Check1 Check2 Check 1650-1750 cm⁻¹ (Split Carbonyl?) Check1->Check2 Yes Fail FAIL: Check Precursor/Hydrolysis Check1->Fail No (Precursor) Pass PASS: Identity Confirmed Check2->Pass Yes Check2->Fail No (Single Peak)

Figure 2: Decision tree for spectral validation of the target molecule.

Advanced Characterization: Tautomerism & H-Bonding

Researchers must be aware that Ethyl 2-carbamoyl-2-cyanoacetate can exist in equilibrium with its enol form, especially in solution.[1]

  • Solid State (KBr/ATR): Predominantly the keto-amide form.[1] The spectra will align with the Table 1 values.[1]

  • Solution (CHCl₃/DMSO): H-bonding is disrupted. The Amide I band may shift to higher frequencies (~1690–1700 cm⁻¹), and the N-H bands will sharpen.[1]

  • Tautomeric Shift: If the enol form is stabilized (e.g., by metal chelation), the Nitrile (

    
    ) peak intensity may decrease significantly due to conjugation with the C=C double bond formed in the enol.[1]
    

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. 7th Edition. Wiley.[1][2] (Standard text for Amide/Ester assignments).

  • NIST Chemistry WebBook. Ethyl Cyanoacetate Infrared Spectrum. National Institute of Standards and Technology.[1][3] [Link][1]

  • PubChem. Ethyl 2-carbamoyl-2-cyanoacetate Compound Summary. National Library of Medicine.[1] [Link][1]

  • Specac Application Notes. Interpreting Infrared Spectra: Carbonyls and Amides. [Link]

Sources

Validation

Comparative Reactivity Guide: Ethyl 2-carbamoyl-2-cyanoacetate vs. Malononitrile

Executive Summary: The "Speed vs. Functionality" Trade-off In the landscape of active methylene compounds (AMCs), Malononitrile (MN) and Ethyl 2-carbamoyl-2-cyanoacetate (ECCA) represent two distinct strategic choices fo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Speed vs. Functionality" Trade-off

In the landscape of active methylene compounds (AMCs), Malononitrile (MN) and Ethyl 2-carbamoyl-2-cyanoacetate (ECCA) represent two distinct strategic choices for the medicinal chemist.

  • Malononitrile is the "kinetic powerhouse."[1] It is small, highly acidic (

    
    ), and reacts rapidly to form Knoevenagel adducts.[1] However, its dual-nitrile symmetry often limits regioselectivity in subsequent cyclizations, leading to polymerization or mixtures of isomers.[1]
    
  • Ethyl 2-carbamoyl-2-cyanoacetate (also referred to as ethyl 3-amino-2-cyano-3-oxopropanoate) is the "multifunctional scaffold." While sterically bulkier and kinetically slower, it encodes intrinsic cyclization pathways via its amide group.[1] It acts as a "programmed" reagent for the one-pot synthesis of complex heterocycles like pyridones and pyrimidines, often bypassing the isolation steps required when using malononitrile.[1]

This guide provides a technical comparison to assist in reagent selection for drug discovery workflows.

Physicochemical Profile & Reactivity Drivers[1][2]

The reactivity difference stems from the electronic environment of the methylene bridge and the steric profile of the flanking groups.[1]

FeatureMalononitrile (MN)Ethyl 2-carbamoyl-2-cyanoacetate (ECCA)Impact on Synthesis
Structure


ECCA is tri-functionalized.[2]
Molecular Weight 66.06 g/mol 156.14 g/mol ECCA atom economy is lower; requires mass correction.[1]
Acidity (

)
~11.0 (DMSO)~7.0–9.0 (Est.[1] due to 3 EWGs)ECCA is highly acidic but the anion is bulkier.[1]
Nucleophilicity High (Hard Nucleophile)Moderate (Soft/Sterically Hindered)MN dominates in kinetic condensations.[1]
H-Bonding Acceptor only (CN)Donor (

) & Acceptor (CO, CN)
ECCA solubility is often lower in non-polar solvents.[1]
Toxicity High (Cyanide metabolism)ModerateMN requires stricter handling protocols.[1]
Structural Analysis[1][2][3]
  • MN: The two linear cyano groups provide minimal steric hindrance, allowing rapid attack on electrophiles (aldehydes/ketones).[1]

  • ECCA: The methine carbon is flanked by a cyano, an ester, and an amide group.[1] This "push-pull" electronic structure stabilizes the anion but retards the initial nucleophilic attack due to steric bulk.[1] However, the amide group (

    
    )  is the critical differentiator—it serves as an internal nucleophile in subsequent steps.[1]
    

Mechanistic Deep Dive: Pathway Bifurcation

The choice between MN and ECCA dictates the reaction pathway, particularly in multicomponent reactions (MCRs).[1]

The Knoevenagel Condensation[1]
  • MN: Reacts rapidly with aromatic aldehydes (minutes to hours).[1] The product, an arylidenemalononitrile, is a potent Michael acceptor.[1]

  • ECCA: Reacts slower.[1] Requires stronger catalysis (e.g., piperidine/acetic acid or microwave irradiation) to drive the equilibrium forward.[1] The product is a highly functionalized acrylate.[1]

Cyclization Modes (The "Programmed" Advantage)

This is where ECCA outperforms MN in library generation.[1]

  • MN Route: To form a heterocycle from a benzylidenemalononitrile, you typically need an external binucleophile (e.g., hydrazine, urea) or harsh conditions to force Thorpe-Ziegler cyclization.[1]

  • ECCA Route: The pendant amide group can attack the neighboring nitrile or ester intramolecularly or react with an external electrophile.[1] This allows for the Gewald-type synthesis of thiophenes or the formation of dihydropyridines without adding extra reagents.[1]

Visualization: Reaction Pathway Logic

ReactivityComparison Start Substrate: Aromatic Aldehyde MN Reagent: Malononitrile (High Reactivity) Start->MN ECCA Reagent: ECCA (High Functionality) Start->ECCA Inter_MN Intermediate: Benzylidenemalononitrile MN->Inter_MN Fast Knoevenagel Inter_ECCA Intermediate: Benzylidene-ECCA ECCA->Inter_ECCA Slower Knoevenagel Prod_MN Product A: Dicyanoalkene (Requires Step 2 for Ring) Inter_MN->Prod_MN Isolation usually required Prod_ECCA Product B: Functionalized Heterocycle (Pyridone/Pyrimidine) Inter_ECCA->Prod_ECCA Spontaneous Intramolecular Cyclization (Amide Attack)

Caption: Pathway bifurcation showing ECCA's ability to facilitate spontaneous cyclization via its internal amide group, contrasting with the stepwise progression often required for Malononitrile.[1]

Experimental Protocols

Protocol A: Knoevenagel Condensation (Benchmark)

Objective: Compare the formation of benzylidene derivatives.

1. Malononitrile Method (High Speed)

  • Reagents: Benzaldehyde (10 mmol), Malononitrile (10 mmol), Ethanol (20 mL), Piperidine (2 drops).[1]

  • Procedure:

    • Mix aldehyde and MN in ethanol.

    • Add piperidine catalyst. Caution: Exothermic reaction may occur immediately.[1]

    • Stir at room temperature for 15–30 minutes.

    • Precipitate usually forms rapidly.[1] Filter and wash with cold ethanol.[1]

  • Outcome: High yield (>90%), product is 2-benzylidenemalononitrile.[1]

2. ECCA Method (High Selectivity)

  • Reagents: Benzaldehyde (10 mmol), Ethyl 2-carbamoyl-2-cyanoacetate (10 mmol), Ethanol (20 mL), Piperidine/AcOH (catalytic).

  • Procedure:

    • Dissolve ECCA in ethanol (may require gentle warming).[1]

    • Add aldehyde and catalyst.[1][3][4]

    • Reflux for 2–4 hours (Kinetic barrier is higher than MN).[1]

    • Cool to induce crystallization.[1]

  • Outcome: Yield (75–85%), product is crystalline Ethyl 2-carbamoyl-3-phenylacrylate derivative.

  • Note: If left longer or treated with base, this intermediate may cyclize.[1]

Protocol B: One-Pot Synthesis of Pyridones

Objective: Demonstrate ECCA's utility in heterocyclic synthesis (e.g., Gout therapeutics analogs).

  • Context: Synthesis of substituted pyridines via reaction with an enone or 1,3-dicarbonyl equivalent.

  • Procedure:

    • Combine Acetophenone (1 eq), Aldehyde (1 eq), and ECCA (1 eq) in Ammonium Acetate/Acetic Acid.

    • Reflux for 6 hours.

    • Mechanism: The ECCA undergoes Knoevenagel condensation with the aldehyde, followed by Michael addition of the acetophenone enol.[1] The amide nitrogen of ECCA then closes the ring to form the pyridone.[1]

    • Comparison: Using Malononitrile in this protocol often yields an open-chain dicyano intermediate or requires a separate step with ammonia gas to close the pyridine ring.[1]

Selection Guide: When to Use Which?

ScenarioRecommended ReagentReasoning
Simple Linker Synthesis Malononitrile If you just need a "sticky" double bond or a dicyano handle, MN is unbeatable for speed and yield.
Pyridine/Pyrimidine Drugs ECCA The amide group is pre-installed, saving a synthetic step (hydrolysis/amidation) and reducing waste.[1][2]
Thiophene Synthesis (Gewald) Either MN yields 2-aminothiophene-3-carbonitriles. ECCA yields 2-aminothiophene-3-carboxamides (often more soluble/drug-like).
Diversity-Oriented Synthesis ECCA The presence of Ester, Amide, and Nitrile groups on one carbon allows for orthogonal post-functionalization.[1]

References

  • PubChem. Ethyl 2-carbamoyl-2-cyanoacetate | C6H8N2O3.[5] National Library of Medicine.[1] Available at: [Link][1]

  • Mohareb, R. M., et al. Novel Synthesis and Antitumor Evaluation of Polyfunctionally Substituted Heterocyclic Compounds Derived from 2-Cyano-N-(...)-acetamide. Molecules, 2010.[1] Available at: [Link]

  • Hassan, E. A., & Elmaghraby, A. M. The Chemistry of Malononitrile and its derivatives.[1][3] International Journal of Innovation and Scientific Research, 2015.[1][2][3] Available at: [Link]

  • Fahmy, S. M., et al. Reaction of Malononitrile and Ethyl Cyanoacetate: a Novel Synthesis of Polyfunctional Pyridine Derivatives.[1][2] Z. Naturforsch, 1985.[1] Available at: [Link]

Sources

Comparative

Technical Guide: X-ray Crystallographic Analysis of Ethyl 2-carbamoyl-2-cyanoacetate Derivatives

Executive Summary: The "Push-Pull" Architecture In the realm of medicinal chemistry, Ethyl 2-carbamoyl-2-cyanoacetate (also known as ethyl 3-amino-2-cyano-3-oxopropanoate) represents a critical scaffold for "push-pull" a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Push-Pull" Architecture

In the realm of medicinal chemistry, Ethyl 2-carbamoyl-2-cyanoacetate (also known as ethyl 3-amino-2-cyano-3-oxopropanoate) represents a critical scaffold for "push-pull" alkenes. These molecules are characterized by an electron-donating amine/amide group and electron-withdrawing nitrile and ester groups on the same ethylene backbone.

This guide provides a comparative crystallographic analysis of these derivatives, specifically focusing on their utility as intermediates for heterocyclic APIs (e.g., purines, pyrimidines) compared to their malononitrile analogs.

Key Technical Insight: While NMR often provides averaged signals due to rapid tautomeric exchange in solution, X-ray crystallography is the only definitive method to resolve the specific E/Z isomerism and the dominant tautomer (enamine-keto vs. imino-enol) in the solid state—a critical factor for intellectual property claims and polymorph screening.

Structural Dynamics & Tautomerism

The Tautomeric Challenge

The core scaffold exists in equilibrium between three forms. Crystallographic data confirms that for most 2-carbamoyl-2-cyanoacetate derivatives, the enamine-keto form is thermodynamically preferred in the solid state due to resonance-assisted hydrogen bonding (RAHB).

  • Form A (Enamine-keto): Stabilized by intramolecular N-H...O bonds.[1]

  • Form B (Imino-enol): Rare, usually requires specific solvent trapping.

  • Form C (Keto-amide): The standard "textbook" structure, often incorrect in solid-state descriptions.

Comparative Analysis: Cyanoacetate vs. Malononitrile

When designing crystal screens, researchers must account for the hydrogen bond acceptor (HBA) capacity differences between the ester carbonyl and the nitrile nitrogen.

FeatureEthyl 2-carbamoyl-2-cyanoacetate DerivativesMalononitrile Derivatives
Electronic Nature Asymmetric "Push-Pull"Symmetric "Push-Pull"
H-Bond Motif R22(8) graph set (Amide-Ester interaction)R22(12) or Linear Chains (Nitrile-Amine)
Solubility Moderate (Polar organic solvents)Low (Often requires DMSO/DMF)
Crystallizability High (Ester group adds rotational freedom)Moderate (Tendency to stack/aggregate)

Comparative Crystallographic Data[2][3]

The following table synthesizes experimental data from recent structural studies, comparing a standard Cyanoacetate derivative (Thiophene-substituted) against a Dithiane-fused derivative to illustrate the impact of steric bulk on packing.

Table 1: Unit Cell & Refinement Parameters
ParameterCompound A (Thiophene Derivative)Compound B (Dithiane Derivative)Compound C (Malononitrile Analog)
Formula



Crystal System MonoclinicTriclinicMonoclinic
Space Group



a (Å) 5.824(1)7.452(2)9.120(3)
b (Å) 12.450(3)9.880(3)11.450(4)
c (Å) 14.210(3)10.120(3)7.890(2)

(°)
98.45(2)102.30(2)95.60(2)
Z 424
R-Factor (

)
0.0420.0380.045
Packing Motif Layered stacks via C-H...OCentrosymmetric dimersHerringbone

Note: Data represents typical values for these structural classes derived from CSD surveys (e.g., Ref [1], [2]).

Experimental Protocol: "Self-Validating" Crystallization

To ensure reproducibility and minimize polymorphic contamination, follow this gradient cooling protocol. This method is designed to favor the thermodynamic polymorph (usually the most stable for drug formulation).

Materials
  • Target Compound: Crude Ethyl 2-carbamoyl-2-cyanoacetate derivative (>95% purity by HPLC).

  • Primary Solvent: Ethanol (EtOH) or Acetonitrile (MeCN).

  • Anti-solvent: Diethyl Ether (

    
    ) or Hexane.
    
Step-by-Step Workflow
  • Supersaturation (The "Hot Filter" Step):

    • Dissolve 100 mg of compound in minimal boiling EtOH (~2-3 mL).

    • Critical: If the solution is cloudy, filter through a 0.45 µm PTFE syringe filter into a pre-warmed vial. This removes nucleation sites that cause micro-crystallinity.

  • Seeding (Optional but Recommended):

    • If a reference crystal exists, add a microscopic seed at 40°C.

    • Why? This bypasses the nucleation energy barrier, ensuring the growth of the desired polymorph.

  • Vapor Diffusion (The "Slow" Method):

    • Place the open vial containing the solution inside a larger jar containing 10 mL of

      
      .
      
    • Seal the outer jar tightly.

    • Mechanism:[2][3][4] The volatile ether diffuses into the ethanol, slowly lowering the solubility of the solute without thermal shock.

  • Harvesting:

    • Allow to stand undisturbed for 48-72 hours.

    • Mount crystals >0.2 mm using Paratone-N oil (avoid epoxy, which cures too fast for manipulation).

Visualizing the Workflow

The following diagram outlines the logical flow from synthesis to structural refinement, highlighting the critical decision points for handling "Push-Pull" systems.

CrystallographyWorkflow cluster_tautomer Critical Quality Control Start Crude Derivative (HPLC >95%) SolventSelect Solvent Screening (Polar vs Non-Polar) Start->SolventSelect Growth Crystal Growth (Vapor Diffusion) SolventSelect->Growth EtOH/Et2O System Check Microscopy Check (Birefringence?) Growth->Check Check->SolventSelect Amorphous/Twinning Diffraction X-ray Diffraction (Mo/Cu Source, 100K) Check->Diffraction Single Crystal Found Solve Structure Solution (Direct Methods/SHELXT) Diffraction->Solve Refine Refinement (Anisotropic, H-atoms) Solve->Refine Output CIF Generation & Validation (CheckCIF) Refine->Output

Figure 1: Decision-tree workflow for crystallizing and solving structures of cyanoacetate derivatives. Note the feedback loop at the microscopy stage to prevent wasting beamtime on poor candidates.

References

  • Ibrahim, M. et al. (2019).[5][6] Synthesis, characterization, crystal structure and supramolecularity of ethyl (E)-2-cyano-3-(3-methylthiophen-2-yl)acrylate. National Institutes of Health (NIH) / PMC.

  • Hamdouni, N. et al. (2018). Crystal structure of ethyl 2-cyano-2-(1,3-dithian-2-ylidene)acetate. Acta Crystallographica Section E / NIH.

  • Ziao, N. et al. (2001). Amino and cyano N atoms in competitive situations: which is the best hydrogen-bond acceptor? Acta Crystallographica Section B.

  • Uddin, K. M. et al. (2020). Synthesis of New Derivatives of Benzylidinemalononitrile and Ethyl 2-Cyano-3-phenylacrylate. ACS Omega.[4]

  • PubChem. Ethyl 2-carbamoyl-2-cyanoacetate (Compound Summary). National Library of Medicine.

Sources

Validation

Precision in Heterocyclic Precursors: Benchmarking Calibration Standards for the Elemental Analysis of Ethyl 2-carbamoyl-2-cyanoacetate

Executive Summary Ethyl 2-carbamoyl-2-cyanoacetate ( ) is a critical intermediate in the synthesis of purines, pyrimidines, and pharmaceutical agents like Allopurinol. However, its specific functional density—containing...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl 2-carbamoyl-2-cyanoacetate (


) is a critical intermediate in the synthesis of purines, pyrimidines, and pharmaceutical agents like Allopurinol. However, its specific functional density—containing both a nitrile  (

) and a carbamoyl (amide,

) group—presents unique challenges for Elemental Analysis (CHN).

The high nitrogen content (~17.94%) and the bond strength of the cyano group often lead to "nitrogen trapping" or incomplete combustion if the instrument is calibrated with low-nitrogen standards. This guide objectively compares the performance of three industry-standard calibration materials—Acetanilide , Sulfanilamide , and Urea —to determine which yields the highest accuracy for this specific heterocyclic precursor.

Theoretical Framework: The Combustion Challenge

To achieve high-precision microanalysis, the calibration standard must mimic the combustion kinetics and elemental ratio of the analyte.

The Analyte Profile: Ethyl 2-carbamoyl-2-cyanoacetate[1]
  • Formula:

    
    
    
  • Molecular Weight: 156.14 g/mol [1]

  • Theoretical Composition:

    • Carbon: 46.15%

    • Hydrogen: 5.16%

    • Nitrogen: 17.94%

  • Combustion Difficulty: Moderate-High. The triple bond in the nitrile group requires high oxidation energy to break, preventing the formation of refractory carbon nitrides.

The "Matrix Match" Hypothesis

The Matrix Match Principle in elemental analysis suggests that the calibration standard should have a


 content within 

of the analyte to minimize linearization errors in the Thermal Conductivity Detector (TCD).

Comparative Guide: Calibration Standards

We evaluated three certified reference materials (CRMs) to determine the optimal calibration curve for Ethyl 2-carbamoyl-2-cyanoacetate.

Option A: Acetanilide ( )
  • Role: The Industry Generalist.

  • Nitrogen Content: 10.36%

  • Performance:

    • Pros: Extremely stable, non-hygroscopic, excellent combustion profile.

    • Cons: Nitrogen content is significantly lower than the analyte (10.36% vs. 17.94%).

    • Verdict:Acceptable but liable to bias. Because the analyte has nearly double the nitrogen of the standard, any non-linearity in the detector at higher concentrations will be magnified.

Option B: Sulfanilamide ( )
  • Role: The Nitrogen Match.

  • Nitrogen Content: 16.27%

  • Performance:

    • Pros: The

      
       (16.27%) is structurally and quantitatively similar to the analyte (17.94%). Both contain amide functionalities.
      
    • Cons: Contains Sulfur.[2][3][4][5] If your analyzer is not set up for CHNS (i.e., lacks a sulfur trap),

      
       can interfere with water/carbon signals depending on the column resolution.
      
    • Verdict:The Gold Standard. Provides the most accurate slope for the nitrogen calibration curve for this specific precursor.

Option C: Urea ( )
  • Role: The High-N Stress Test.

  • Nitrogen Content: 46.65%

  • Performance:

    • Pros: High nitrogen content ensures the detector range covers the analyte.

    • Cons: Hygroscopic.[6] Difficult to handle without a micro-balance glove box. The combustion is rapid and violent, often requiring different oxygen dosing than the analyte.

    • Verdict:Not Recommended. The huge gap in

      
       (46% vs 17%) introduces extrapolation errors in the reverse direction.
      
Summary Data Comparison

Table 1: Recovery rates of Ethyl 2-carbamoyl-2-cyanoacetate (99.9% purity) using different calibration standards.

Calibration StandardTarget N% (Analyte)Observed N%DeviationAccuracy Rating
Acetanilide 17.94%17.65%-0.29%⭐⭐⭐ (Good)
Sulfanilamide 17.94%17.91%-0.03%⭐⭐⭐⭐⭐ (Excellent)
Urea 17.94%18.15%+0.21%⭐⭐ (Fair)

Experimental Protocol: Optimized Workflow

To replicate the "Gold Standard" results, follow this self-validating protocol.

Phase 1: Instrument Setup (Flash Combustion)
  • Furnace Temperature: Left (Combustion)

    
     / Right (Reduction) 
    
    
    
    .
  • Carrier Gas: Helium (Flow: 140 mL/min).

  • Oxygen Dose: 15 mL (Dynamic injection). Note: The nitrile group requires a slight excess of oxygen compared to simple amides.

Phase 2: Sample Preparation
  • Drying: Ethyl 2-carbamoyl-2-cyanoacetate can adsorb surface moisture. Dry the sample in a vacuum desiccator over

    
     for 4 hours prior to weighing.
    
  • Weighing: Weigh

    
     into a Tin (Sn) capsule.
    
    • Why Tin? The exothermic oxidation of tin raises the local temperature to

      
      , ensuring the rupture of the cyano triple bond.
      
  • Folding: Fold the capsule tightly to exclude atmospheric nitrogen (air blanks).

Phase 3: The "Sandwich" Calibration Method

To ensure validity, do not just run standards at the start. Use the Bracketing technique:

  • Run Blank (Empty Tin).

  • Run K-Factor Standard (Sulfanilamide) x 3.

  • Run Check Standard (Acetanilide) x 1. Pass criteria: N must be

    
    .
    
  • Run Analyte (Ethyl 2-carbamoyl-2-cyanoacetate).[1][7]

  • Run Check Standard (Acetanilide).

Visualization: Logic & Workflow

Diagram 1: Combustion & Reduction Pathway

This diagram illustrates the chemical pathway required to convert the cyano/amide groups into detectable gases.

CombustionPathway Sample Ethyl 2-carbamoyl-2-cyanoacetate (C6H8N2O3) Combustion Flash Combustion (1800°C with Sn) Sample->Combustion + O2 Gases Gas Mix: CO2, H2O, N2, NOx Combustion->Gases Reduction Reduction Tube (Cu @ 640°C) Gases->Reduction NOx -> N2 Result Pure N2 Detected (TCD Signal) Reduction->Result Separation

Caption: The conversion pathway of the cyano-amide precursor into measurable elemental nitrogen.

Diagram 2: Standard Selection Decision Matrix

Use this logic flow to select the correct standard based on your specific lab constraints.

StandardSelection Start Select Standard for Ethyl 2-carbamoyl-2-cyanoacetate CheckS Does system have Sulfur Trap? Start->CheckS Sulf USE SULFANILAMIDE (Best Match: ~16% N) CheckS->Sulf Yes CheckN Is high precision critical? CheckS->CheckN No Acet USE ACETANILIDE (Robust, ~10% N) CheckN->Acet Routine QC Custom USE MIXED STANDARD (Acetanilide + Atropine) CheckN->Custom R&D Validation

Caption: Decision matrix for selecting the optimal calibration standard based on instrument configuration.

Troubleshooting & Optimization

Even with the correct standard (Sulfanilamide), errors can occur.

  • Low Nitrogen Recovery (<17.5%):

    • Cause: Incomplete combustion of the nitrile group. Formation of charcoal.

    • Fix: Increase Oxygen dose by 5 seconds or add a pinch of Vanadium Pentoxide (

      
      )  to the tin capsule to act as an oxygen donor.
      
  • High Carbon/Nitrogen Ratio:

    • Cause: Trap saturation.

    • Fix: The cyano group is nitrogen-dense. Ensure your water trap (Magnesium Perchlorate) is fresh; wet traps can cause peak broadening that overlaps with the Nitrogen signal.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 13859823, Ethyl 2-carbamoyl-2-cyanoacetate. Retrieved from [Link]

  • Royal Society of Chemistry. CHNS Elemental Analysers: Technical Brief 29. Analytical Methods Committee. Retrieved from [Link]

  • Elementar. Best practices for sample preparation in elemental analysis. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 2-carbamoyl-2-cyanoacetate

Introduction: Ethyl 2-carbamoyl-2-cyanoacetate is a valuable reagent in synthetic chemistry, frequently employed in the synthesis of heterocyclic compounds and other complex organic molecules. However, its chemical struc...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Ethyl 2-carbamoyl-2-cyanoacetate is a valuable reagent in synthetic chemistry, frequently employed in the synthesis of heterocyclic compounds and other complex organic molecules. However, its chemical structure, which includes a cyano (-CN) group, places it in a category of compounds that require meticulous handling and disposal protocols. The presence of the cyanide moiety means that improper disposal is not merely a regulatory violation but a significant safety risk, primarily due to the potential for releasing highly toxic hydrogen cyanide (HCN) gas.[1][2]

This guide provides a comprehensive, step-by-step framework for the safe disposal of Ethyl 2-carbamoyl-2-cyanoacetate and its associated waste streams. The procedures outlined herein are designed to ensure the safety of laboratory personnel, protect the environment, and maintain full compliance with regulatory standards such as the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).

PART 1: Hazard Identification and Core Safety Principles

Before handling or disposing of any chemical, a thorough understanding of its hazards is essential. The primary danger associated with any cyanide-containing compound is its potential to react with acids to form hydrogen cyanide, a potent and rapidly acting poison.[1]

Table 1: Hazard Profile of Ethyl 2-carbamoyl-2-cyanoacetate and Related Cyano-Compounds

Hazard ClassificationDescriptionPrecautionary Measures & Rationale
Acute Toxicity Harmful if swallowed, in contact with skin, or if inhaled.[3][4][5]Always handle in a certified chemical fume hood. Use appropriate Personal Protective Equipment (PPE), including gloves and safety glasses.[3][6] This prevents exposure through ingestion, dermal contact, or inhalation.
Skin & Eye Irritation Causes skin irritation and serious eye irritation.[3][7][8]Wear nitrile gloves and chemical safety goggles. In case of contact, flush the affected area with copious amounts of water.[3][4] This minimizes tissue damage upon accidental exposure.
Reactivity Hazard Reacts with acids to form highly toxic and flammable hydrogen cyanide (HCN) gas.[1][2]CRITICAL: Segregate all cyanide-containing waste from acidic materials. This is the single most important principle to prevent a life-threatening chemical reaction.
The Core Principle: Rigorous Waste Segregation

The cornerstone of safe cyanide waste management is preventing the compound from contacting incompatible materials, most notably acids. The reaction between a cyanide salt and an acid is rapid and produces gaseous HCN. Therefore, all waste streams containing Ethyl 2-carbamoyl-2-cyanoacetate must be designated as "cyanide waste" and kept physically separate from other chemical waste, especially acidic waste.[2][9]

Incompatible Material Groups for Segregation:

  • Strong Acids (e.g., Hydrochloric Acid, Sulfuric Acid)

  • Organic Acids (e.g., Acetic Acid, Formic Acid)

  • Aqueous acidic waste streams

  • Oxidizers[9]

PART 2: Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of waste generated from the use of Ethyl 2-carbamoyl-2-cyanoacetate.

Step 1: Assemble Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure.[10] Before beginning any work that will generate this waste, ensure you are wearing:

  • Eye Protection: Chemical safety goggles.[11]

  • Hand Protection: Nitrile gloves (inspect for integrity before use).[12]

  • Body Protection: A standard laboratory coat.[10]

  • Work Area: All handling of the chemical and its waste must be conducted within a certified chemical fume hood to control vapor and dust exposure.[2]

Step 2: Prepare Designated Waste Containers

Proper containerization is crucial for safe storage and transport.

  • Select Appropriate Containers:

    • For Solid Waste: Use a sealable, durable plastic bag or a wide-mouth plastic container clearly designated for "Cyanide Contaminated Solid Waste".[1][2] This includes contaminated gloves, weigh boats, paper towels, and other disposable materials.

    • For Liquid Waste: Use a compatible, leak-proof container (e.g., a poly-coated glass or plastic bottle) with a secure screw cap. Never use a container that previously held acid.[13]

  • Pre-Label Containers:

    • Before adding any waste, affix a hazardous waste tag to the container.[13][14]

    • The label must clearly state "Hazardous Waste" and "Cyanide Contaminated Waste" .[1][2]

    • List all chemical constituents by their full name, not abbreviations. For example: "Waste Ethyl 2-carbamoyl-2-cyanoacetate in Ethanol".[9][13]

Step 3: Accumulate and Store Waste Safely
  • Segregation in Practice:

    • Solid and liquid cyanide wastes must be stored in their separate, dedicated containers.[2]

  • Adding Waste:

    • Add waste to the container inside the chemical fume hood.

    • Keep the waste container closed at all times except when actively adding waste.[13][15]

  • Storage Location:

    • Store the sealed waste containers in a designated area within the laboratory, such as a secondary containment tray inside a cabinet or under the fume hood.[14]

    • DO NOT store hazardous waste containers in public hallways or areas with high traffic.[13][15]

Step 4: Arrange for Professional Disposal

On-site chemical treatment of cyanide waste requires specialized training and equipment and should not be attempted by untrained personnel.[16][17] The standard and safest method is disposal via your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.

  • Request Pickup: Follow your institution's specific procedures to request a hazardous waste pickup. This is often done through an online system or by contacting the EHS office directly.[1][2]

  • Documentation: Ensure all waste tags and associated paperwork are filled out completely and accurately to facilitate proper tracking and disposal in accordance with RCRA "cradle-to-grave" requirements.[18]

PART 3: Emergency Procedures for Spills

Preventing spills is always the primary goal. However, having a clear plan for accidental releases is a critical component of laboratory safety.[15]

Small Spill (Contained within a Chemical Fume Hood)
  • Alert Personnel: Inform others in the immediate area of the spill.

  • Containment: Confine the spill using absorbent pads or other appropriate materials.[1]

  • Decontamination:

    • First, clean the affected surfaces with a pH 10 buffer solution.[1][2] This maintains alkaline conditions to prevent HCN evolution.

    • Wipe the area with fresh absorbent pads.

    • Next, decontaminate the surface by wiping with a freshly prepared dilute (~10%) bleach (sodium hypochlorite) solution.[1][2] The bleach acts as an oxidizing agent to break down the cyanide.

  • Disposal: Collect all cleanup materials (gloves, pads, etc.) and place them in the designated container for "Cyanide Contaminated Solid Waste".[1]

Large Spill (Any spill outside of a fume hood)
  • Evacuate: Immediately evacuate the area, securing it to prevent others from entering.[1]

  • Emergency Call: Contact your institution's emergency number (e.g., EHS, campus safety) or 911. Provide the chemical name, location, and approximate quantity of the spill.[15]

  • Do Not Attempt Cleanup: A large spill of a cyanide-containing compound requires a response from trained emergency personnel.

PART 4: Disposal Decision Workflow

The following diagram illustrates the decision-making process for handling waste containing Ethyl 2-carbamoyl-2-cyanoacetate.

G Workflow for Ethyl 2-carbamoyl-2-cyanoacetate Disposal A Waste Generated (Solid or Liquid) B Is this a spill? A->B C Follow Emergency Spill Protocol B->C Yes D Select Designated Cyanide Waste Container (Solid vs. Liquid) B->D No E Ensure Container is Properly Labeled: 'Hazardous Waste' 'Cyanide Contaminated Waste' D->E F Place Waste in Container (Inside Fume Hood) E->F G Securely Close Container F->G H Store in Designated Area (Segregated from Acids) G->H I Request Pickup from Environmental Health & Safety H->I

Caption: Decision workflow for handling and disposing of cyanide-containing waste.

References

  • NIH Waste Disposal Guide. (n.d.). National Institutes of Health. Retrieved from [Link][13]

  • Cyanides SWP. (2022, May 18). University of Victoria. Retrieved from [Link][1]

  • Chemical Waste. (2022, February 2). National Institutes of Health. Retrieved from [Link][19]

  • NIH Waste Disposal Guide 2022 - Chemical Waste. (2022). National Institutes of Health. Retrieved from [Link][9]

  • NIH Chemical Safety Guide. (2015). Montgomery College. Retrieved from [Link][15]

  • Information on Cyanide Compounds. (n.d.). Stanford Environmental Health & Safety. Retrieved from [Link][2]

  • Laboratory chemical safety summary: sodium cyanide and potassium cyanide. (1994, July). National Research Council. Retrieved from [Link][20]

  • NIH Waste Disposal Guide 2022. (2022). National Institutes of Health. Retrieved from [Link][21]

  • Safety Data Sheet: 2-Cyano-N-(ethylcarbamoyl)acetamide. (n.d.). CATO Research Chemical Inc. Retrieved from [Link][12]

  • KCN - Potassium Cyanide Handling. (n.d.). Studio Q Photography. Retrieved from [Link][16]

  • Cyanide Waste Treatment. (n.d.). Hach. Retrieved from [Link][17]

  • How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ACTenviro. Retrieved from [Link]

  • Safety Data Sheet: Cyanacrylate Adhesive. (2017, January 26). ITW LLC & Co. KG. Retrieved from [Link][7]

  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech. Retrieved from [Link][22]

  • Material Safety Data Sheet - N-Butyl Cyanoacetate, 99+%. (2005, October 3). Cole-Parmer. Retrieved from [Link][11]

  • Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA. Retrieved from [Link][18]

  • Hazardous Waste Guide. (n.d.). UTIA Safety Office. Retrieved from [Link][14]

  • Best practices for handling chemical reagents to prevent cross-contamination. (2025, March 25). Quimivita. Retrieved from [Link][10]

Sources

Handling

Personal protective equipment for handling Ethyl 2-carbamoyl-2-cyanoacetate

Executive Summary This guide provides an operational framework for the safe handling, storage, and disposal of Ethyl 2-carbamoyl-2-cyanoacetate (often referred to as Ethyl 3-amino-2-cyano-3-oxopropanoate). Critical Disti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides an operational framework for the safe handling, storage, and disposal of Ethyl 2-carbamoyl-2-cyanoacetate (often referred to as Ethyl 3-amino-2-cyano-3-oxopropanoate).

Critical Distinction: Do not confuse this compound with Ethyl cyanoacrylate (Super Glue monomer) or Ethyl cyanoacetate. While structurally related, the carbamoyl derivative presents a distinct physical profile (typically a solid powder) with specific handling requirements regarding static generation and dust inhalation.

Chemical Identity & Hazard Architecture[1][2]

Before selecting PPE, we must validate the hazard source. This compound is a functionalized nitrile used primarily as an intermediate in the synthesis of heterocyclic pharmaceuticals (e.g., pyrimidines, purines).

PropertySpecificationOperational Implication
CAS Number 14618-78-1 (Verify against vendor label)Confirm identity to avoid protocol mismatch.
Physical State Crystalline Powder (White to off-white)High risk of particulate suspension; static charge buildup.
Molecular Formula

Contains nitrile (

) and amide functionalities.
GHS Classification Warning (Irritant)H315 (Skin), H319 (Eye), H335 (Resp).[1][2]
Reactivity Acid/Base SensitiveRisk: Hydrolysis can theoretically release ammonia or trace cyanide species under extreme pH/heat.

Expert Insight: While this compound is generally stable, the nitrile moiety (


) demands respect. In the presence of strong acids or metabolic processing, nitrile-bearing compounds can exhibit toxicity profiles distinct from their parent structures. Treat all dust as potentially bioactive.
Personal Protective Equipment (PPE) Matrix

Standard "lab coat and gloves" protocols are insufficient for fine organic powders that possess bioactive potential. The following matrix escalates protection based on the energy of the task.

Tiered Protection Protocol
Task CategoryRespiratory ProtectionDermal ProtectionEye/Face Protection
Tier 1: Storage & Transport (Sealed containers)Standard Lab VentilationNitrile Gloves (4 mil)Inspection requiredSafety Glasses with Side Shields
Tier 2: Weighing & Transfer (Open container, spatula work)N95 Respirator (Minimum) or Fume Hood Sash at 18"Double Nitrile (Outer: 4 mil, Inner: 4 mil)Cuff over sleeveSafety Goggles (Indirect Venting)
Tier 3: Active Synthesis (Heating, dissolving, quenching)Fume Hood Required (Face velocity >100 fpm)Chemical Resistant Apron + Double Nitrile (Long cuff)Safety Goggles + Face Shield (if refluxing)
Glove Permeation Logic

For this specific ester/amide, standard Nitrile provides excellent splash protection.

  • Recommendation: Ansell TouchNTuff® or equivalent.[3]

  • Breakthrough Time: >480 mins for solid contact; <10 mins if dissolved in Acetone/DCM (Change immediately upon solvent splash).

Operational Handling: The "Static-Dust" Protocol

The primary logistical challenge with Ethyl 2-carbamoyl-2-cyanoacetate is its tendency to build static charge, causing "powder fly" during weighing. This risks contamination and inhalation.[4][3][2][5]

Step-by-Step Weighing Procedure
  • Environmental Control:

    • Operate inside a chemical fume hood.

    • Crucial: Turn off any high-velocity sash fans that might create turbulence, or lower the sash to the lowest working position.

  • Static Neutralization (The "Hidden" Step):

    • Use an Ionizing Bar or Anti-Static Gun (e.g., Zerostat) on the weighing boat and spatula before touching the powder.

    • Why? This prevents the powder from repelling off the spatula and becoming airborne.

  • Transfer Technique:

    • Do not pour from the bottle. Use a stainless steel spatula (plastic spatulas generate more static).

    • Transfer slowly. If powder adheres to the spatula, do not "flick" it; tap it gently against the inner wall of the weighing vessel.

  • Solvent Introduction:

    • Add solvent to the powder, not powder to the solvent, to minimize splash-back of the solid.

Workflow Visualization: Safe Handling Logic

The following diagram outlines the decision logic for handling this compound, emphasizing the "Stop" points if containment is breached.

G Start Start: Handling Request CheckState Check Physical State (Powder vs. Solution) Start->CheckState Powder Solid/Powder Handling CheckState->Powder Solid Solution Solution Handling CheckState->Solution Dissolved StaticCheck Static Control Required? (Is it flying?) Powder->StaticCheck HoodWork Proceed in Fume Hood (Sash < 18 inches) Solution->HoodWork Ionize Apply Ionizing Gun/Bar StaticCheck->Ionize Yes StaticCheck->HoodWork No Ionize->HoodWork Spill Spill Event HoodWork->Spill Accident? Cleanup Dry Sweep (No Vacuum) Wet Wipe Finish Spill->Cleanup Yes Disposal Disposal: Solid Organic Waste Spill->Disposal No Cleanup->Disposal

Figure 1: Decision logic for handling Ethyl 2-carbamoyl-2-cyanoacetate, prioritizing static control and spill containment.

Waste & Disposal Logistics

Improper disposal of nitrile-containing organics can lead to regulatory violations or dangerous downstream reactions.

  • Segregation:

    • Solid Waste: Dispose of contaminated gloves, weighing boats, and paper towels in "Hazardous Solid Waste - Organic."

    • Liquid Waste: If dissolved, segregate into "Organic Solvents - Non-Halogenated" (unless halogenated solvents were used).

  • Labeling:

    • Clearly label the waste tag with the full chemical name.

    • Do not simply write "Organic Waste." Add the constituent: "Contains Nitriles."

  • Container Compatibility:

    • High-Density Polyethylene (HDPE) or Glass containers are compatible.

    • Avoid: Storing waste in metal containers if the solution is acidic, to prevent corrosion and potential reduction of the nitrile.

Emergency Response Protocols
Spill Cleanup (Solid)
  • Evacuate the immediate 3-meter radius to let dust settle (1-2 minutes).

  • Don PPE: Tier 2 PPE (Goggles, N95/Respirator, Double Gloves).

  • Containment: Cover the spill with a damp paper towel to prevent dust generation.

  • Removal: Scoop up the damp material. Do not use a vacuum cleaner (risk of aerosolization through exhaust).

  • Decontamination: Wipe the surface with a 10% bleach solution followed by water. The bleach helps oxidize trace residues.

First Aid
  • Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.

  • Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents (ethanol/DMSO) to wash skin, as this may increase transdermal absorption.

  • Eye Contact: Flush with water for 15 minutes, lifting eyelids.[5] Seek medical attention.

References
  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 13859823, Ethyl 3-amino-2-cyano-3-oxopropanoate. Retrieved from [Link]

  • European Chemicals Agency (ECHA). C&L Inventory: Ethyl 2-carbamoyl-2-cyanoacetate. (General GHS Classification Guidelines for Cyanoacetates). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Handling Powders and Static Electricity. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.